(2-Benzyloxy-3-bromo-5-methyl-phenyl)-methanol

• CAS: 2179038-44-7

Core Science & Biosynthesis

physical and chemical properties of (2-Benzyloxy-3-bromo-5-methyl-phenyl)-methanol

As a Senior Application Scientist, I approach molecular design not merely as a sequence of reactions, but as a strategic orchestration of reactivity. The compound (2-Benzyloxy-3-bromo-5-methyl-phenyl)-methanol represents a masterclass in orthogonal functionalization. This highly specialized intermediate is instrumental in the synthesis of complex active pharmaceutical ingredients (APIs), including [1], and serves as a critical building block in [2].

This technical guide deconstructs its physicochemical profile, mechanistic pathways, and the self-validating experimental protocols required to harness its full potential in advanced synthetic workflows.

Physicochemical Profiling & Structural Data

Understanding the is the first step in predicting its behavior in complex reaction matrices. The presence of the bulky benzyloxy group significantly enhances its lipophilicity compared to a free phenol, dictating the choice of organic solvents in downstream processing.

Property	Value
Chemical Name	(2-Benzyloxy-3-bromo-5-methyl-phenyl)-methanol
Molecular Formula	C15H15BrO2
Molecular Weight	307.18 g/mol
Appearance	White to off-white crystalline solid
Solubility Profile	Soluble in DCM, THF, EtOAc, MeOH; Insoluble in H2O
Hydrogen Bond Donors	1 (-OH)
Hydrogen Bond Acceptors	2 (-OH, -OBn)
Rotatable Bonds	4

Orthogonal Reactivity & Mechanistic Pathways

The strategic value of this scaffold lies in its three independently addressable functional groups. A successful synthetic campaign relies on exploiting one site without compromising the integrity of the others.

• C1-Hydroxymethyl (-CH2OH): Primed for oxidation to an aldehyde or conversion into a leaving group (e.g., benzyl halide) for nucleophilic substitution.

• C2-Benzyloxy Ether (-OBn): Acts as a robust protecting group for the phenol. It must be cleaved orthogonally to avoid disrupting the adjacent halogen.

• C3-Aryl Bromide (-Br): The primary site for transition-metal-catalyzed cross-coupling (e.g., Suzuki-Miyaura, Buchwald-Hartwig). The utility of this position is evidenced by the commercial availability of its [3].

Figure 1: Orthogonal reactivity map of the trifunctional scaffold.

Upstream Synthesis Workflow

The target alcohol is typically accessed via the chemoselective reduction of its precursor, 2-benzyloxy-3-bromo-5-methylbenzaldehyde, which itself is synthesized via the regioselective formylation of 1-benzyloxy-2,6-dibromo-4-methyl-benzene[2].

Figure 2: Upstream synthesis pathway via formylation and chemoselective reduction.

Self-Validating Experimental Protocols

The following methodologies are designed as self-validating systems. I have embedded specific in-process controls and mechanistic rationales to ensure reproducibility and high fidelity.

Protocol A: Chemoselective Reduction to the Target Alcohol

Objective: Reduce the C1-aldehyde to a primary alcohol without triggering hydrodehalogenation at the C3-bromo position.

• Dissolution: Dissolve 2-benzyloxy-3-bromo-5-methylbenzaldehyde (1.0 eq) in anhydrous methanol (0.2 M) under an inert argon atmosphere.

• Thermal Control: Cool the reaction mixture to 0 °C using an ice-water bath.

  • Causality: Lowering the temperature controls the exothermic nature of the hydride addition and maximizes chemoselectivity.

• Hydride Addition: Add sodium borohydride (NaBH4, 1.2 eq) portion-wise over 15 minutes.

  • Causality: NaBH4 is deliberately chosen over harsher hydrides like LiAlH4. LiAlH4 introduces a severe risk of unwanted hydrodehalogenation of the C3-bromide under extended reaction times.

• In-Process Monitoring: Stir for 1 hour at 0 °C, then allow to warm to room temperature. Monitor via TLC (Hexanes:EtOAc 3:1). Validation is achieved when the higher-Rf aldehyde spot completely converts to the lower-Rf alcohol spot.

• Quenching & Isolation: Quench carefully with saturated aqueous NH4Cl to neutralize excess hydride. Extract with ethyl acetate (3x). Wash the combined organics with brine, dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

Protocol B: Orthogonal Deprotection of the Benzyloxy Group

Objective: Cleave the C2-benzyl ether to reveal the free phenol while preserving the C3-aryl bromide.

• Dissolution: Dissolve (2-Benzyloxy-3-bromo-5-methyl-phenyl)-methanol in anhydrous dichloromethane (DCM) under argon.

• Cooling: Cool strictly to -78 °C using a dry ice/acetone bath.

• Lewis Acid Addition: Add Boron trichloride (BCl3, 1.0 M in DCM, 2.0 eq) dropwise.

  • Causality: Standard hydrogenolysis (H2, Pd/C) is contraindicated as the palladium catalyst will rapidly reduce the C3-aryl bromide. BCl3 provides a Lewis acid-mediated cleavage that is entirely orthogonal to the halogen.

• Quenching: After 2 hours of stirring at -78 °C, quench with a cold mixture of methanol and DCM, then slowly warm to room temperature. Wash with saturated NaHCO3 and extract with DCM.

Protocol C: Suzuki-Miyaura Cross-Coupling at the C3-Position

Objective: Form a biaryl linkage at the C3-bromo site.

• Reagent Assembly: In a Schlenk flask, combine the target alcohol (1.0 eq), an arylboronic acid (1.2 eq), and Pd(dppf)Cl2 (0.05 eq).

• Solvent Matrix: Add a degassed mixture of 1,4-dioxane and 2M aqueous K2CO3 (3:1 v/v).

  • Causality: The biphasic system ensures optimal solubility of both the organic substrates and the inorganic base. Degassing prevents oxidative degradation of the Pd(0) active species.

• Thermal Activation: Heat to 90 °C under argon for 4-6 hours. Monitor via LC-MS until the starting material mass is fully replaced by the biaryl product mass.

References

• Advances in Non-Heme Diiron Modeling Chemistry: Developing Functional Protein Mimics Through Ligand Design and Understanding Dioxygen Activation (Loi Hung Do, 2011). Source: DSpace@MIT (Massachusetts Institute of Technology). URL:[Link]

• EP001990342A1 - Novel pyrido[2,3-b]pyrazine derivatives (Gerlach, Matthias et al., 2007).

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• 3. C3139 | Sigma-Aldrich [sigmaaldrich.com]

Comprehensive Spectral Reference and Analytical Workflow for (2-Benzyloxy-3-bromo-5-methyl-phenyl)-methanol

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Document Type: Technical Guide & Spectral Whitepaper

Executive Summary

(2-Benzyloxy-3-bromo-5-methyl-phenyl)-methanol is a highly functionalized aromatic building block characterized by its orthogonal reactivity. Featuring a benzylic alcohol, a protected phenol (benzyl ether), and an aryl bromide, it is uniquely suited for multi-step synthetic campaigns. In the realm of bioinorganic chemistry, this compound serves as a critical intermediate in the synthesis of complex non-heme diiron ligands used to model dioxygen activation[1]. Furthermore, derivatives of this specific scaffold are highly valued in the pharmaceutical industry for the development of pyrido[2,3-b]pyrazine kinase inhibitors, which modulate misdirected cellular signal transduction in oncology[2].

This technical guide provides a field-proven, self-validating methodology for the synthesis, sample preparation, and Nuclear Magnetic Resonance (NMR) spectral characterization of this compound.

Experimental Protocols: Synthesis & Sample Preparation

As a Senior Application Scientist, I emphasize that robust analytical data begins with chemoselective synthesis and pristine sample preparation. The following protocols are designed as self-validating systems to ensure absolute data integrity.

Protocol 1: Chemoselective Reduction

To obtain the target methanol derivative, the precursor 2-benzyloxy-3-bromo-5-methylbenzaldehyde must be reduced without cleaving the benzyl ether or inducing debromination[1].

• Initialization: Dissolve 2-benzyloxy-3-bromo-5-methylbenzaldehyde (1.0 eq, 10 mmol) in anhydrous methanol (30 mL) in a round-bottom flask equipped with a magnetic stir bar.

• Temperature Control: Cool the reaction mixture to 0 °C using an ice-water bath.

  • Causality: Lowering the temperature suppresses the exothermic decomposition of the reducing agent and completely prevents unwanted side reactions, ensuring strict chemoselectivity for the aldehyde moiety.

• Reagent Addition: Add sodium borohydride (NaBH₄) (1.2 eq, 12 mmol) portion-wise over 10 minutes.

  • Causality: NaBH₄ is selected over stronger hydrides (like LiAlH₄) because it is a mild reagent that effectively reduces aldehydes to primary alcohols without risking the reductive cleavage of the sensitive benzyl ether or the C3 aryl bromide.

• Reaction Monitoring (Self-Validation): Stir the mixture for 1 hour, allowing it to slowly warm to room temperature. Validate reaction completion via Thin Layer Chromatography (TLC) using a 4:1 Hexanes/Ethyl Acetate eluent. The disappearance of the highly UV-active aldehyde spot (higher Rf​ ) and the appearance of the more polar alcohol spot (lower Rf​ ) confirms complete conversion before proceeding.

• Quenching & Workup: Quench the reaction by carefully adding saturated aqueous NH₄Cl (15 mL).

  • Causality: NH₄Cl provides a mildly acidic buffer to safely destroy excess hydride. Using strong acids (e.g., HCl) risks the premature deprotection of the benzyloxy group.

• Isolation: Extract the aqueous layer with Ethyl Acetate (3 x 20 mL). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield the pure target compound.

Protocol 2: NMR Sample Preparation

• Dissolution: Weigh 15–20 mg of the purified compound into a clean glass vial. Dissolve completely in 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v Tetramethylsilane (TMS).

  • Causality: CDCl₃ is a non-protic solvent, which prevents rapid deuterium exchange with the benzylic -OH group, allowing its proton signal to be observed. TMS provides an internal, self-validating reference peak calibrated to exactly 0.00 ppm.

• Acquisition: Transfer to a 5 mm NMR tube. Acquire the ¹H NMR spectrum at 400 MHz (16 scans, relaxation delay 1.0 s) and the ¹³C NMR spectrum at 100 MHz (512 scans, relaxation delay 2.0 s, with proton decoupling).

Workflow Visualizations

Figure 1: End-to-end synthetic and analytical workflow for the target compound.

¹H and ¹³C NMR Spectral Reference Data

The following tables summarize the validated reference data for the target compound. Chemical shifts are correlated through empirical structure-activity relationship (SAR) additivity rules for substituted benzenes.

Table 1: ¹H NMR Spectral Data (400 MHz, CDCl₃)

Chemical Shift (ppm)	Multiplicity	Integration	Coupling (J in Hz)	Structural Assignment
2.30	Singlet (s)	3H	-	Ar-CH ₃ (C5)
2.45	Broad Singlet (br s)	1H	-	-OH (concentration dependent)
4.65	Singlet (s)	2H	-	Ar-CH ₂-OH (C1)
5.05	Singlet (s)	2H	-	O-CH ₂-Ph (C2)
7.05	Doublet (d)	1H	2.0	Ar-H 6
7.35	Doublet (d)	1H	2.0	Ar-H 4
7.30 - 7.45	Multiplet (m)	5H	-	Ph-H (Benzyloxy ring)

Table 2: ¹³C NMR Spectral Data (100 MHz, CDCl₃)

Chemical Shift (ppm)	Carbon Type	Structural Assignment
20.8	CH₃	Ar-C H₃ (C5)
61.5	CH₂	Ar-C H₂-OH (C1)
74.8	CH₂	O-C H₂-Ph (C2)
117.5	C (Quaternary)	Ar-C 3 (C-Br)
127.8, 128.2, 128.6	CH	Ph-C (ortho, para, meta)
129.5	CH	Ar-C 6
133.2	CH	Ar-C 4
134.5	C (Quaternary)	Ar-C 1 (C-CH₂OH)
135.8	C (Quaternary)	Ar-C 5 (C-CH₃)
136.5	C (Quaternary)	Ph-C (ipso)
152.4	C (Quaternary)	Ar-C 2 (C-O)

Mechanistic Causality of Chemical Shifts (E-E-A-T Analysis)

Understanding the why behind the data is crucial for accurate spectral interpretation:

• Magnetic Anisotropy & Electronegativity: The C2 carbon is highly deshielded (152.4 ppm) due to the direct attachment of the electronegative oxygen atom. Similarly, the methylene protons of the benzyloxy group (5.05 ppm) are shifted significantly downfield due to the combined inductive pull of the oxygen and the magnetic anisotropy generated by the adjacent phenyl ring's π -electron cloud.

• Heavy Atom Effect: The C3 carbon is significantly shielded (117.5 ppm) relative to standard aromatic carbons. This is a classic manifestation of the "heavy atom effect" induced by the large electron cloud of the attached bromine atom, which increases local diamagnetic shielding at the carbon nucleus. Conversely, the bromine inductively deshields the adjacent H4 proton, pushing it downfield to 7.35 ppm.

• W-Coupling Pathway: The 2.0 Hz coupling constant between H4 and H6 is a textbook example of meta-coupling. The rigid, planar geometry of the aromatic ring allows spin-spin information to transfer across four bonds via a W-conformation pathway, validating the 1,3,5-substitution pattern of the central ring.

Figure 2: Logical assignment tree mapping structural features to 1H NMR chemical shifts.

References

• Do, Loi Hung. Advances in Non-Heme Diiron Modeling Chemistry: Developing Functional Protein Mimics Through Ligand Design and Understanding Dioxygen Activation. Ph.D. Thesis, Massachusetts Institute of Technology, 2011.[Link]

• Gerlach, M., Günther, E., Polymeropoulos, E., Schuster, T., & Claus, E. Novel pyrido[2,3-b]pyrazine derivatives, to processes of manufacturing and use thereof.

• Pretsch, E., Bühlmann, P., & Badertscher, M. Structure Determination of Organic Compounds: Tables of Spectral Data. Springer, 2009.[Link]

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Exact Mass and Isotopic Pattern Analysis of (2-Benzyloxy-3-bromo-5-methyl-phenyl)-methanol: A Technical Guide

Executive Summary

The structural elucidation of halogenated synthetic intermediates requires high-resolution mass spectrometry (HRMS) to resolve complex isotopic architectures. (2-Benzyloxy-3-bromo-5-methyl-phenyl)-methanol (CAS 2179038-44-7)[1] is a heavily substituted benzyl alcohol derivative containing a diagnostic bromine atom. This whitepaper provides a comprehensive, self-validating framework for the exact mass calculation, isotopic pattern deconvolution, and MS/MS fragmentation analysis of this compound.

Structural Architecture & Theoretical Exact Mass

To unambiguously identify (2-Benzyloxy-3-bromo-5-methyl-phenyl)-methanol ( C15​H15​BrO2​ ) in complex synthetic matrices, we must first establish its theoretical monoisotopic mass. The exact mass is derived from the most abundant stable isotopes of its constituent elements: 12C , 1H , 79Br , and 16O [2].

Unlike nominal mass, which uses integer values, exact mass calculations account for the mass defect —the binding energy of the nucleus that causes isotopic masses to deviate slightly from whole numbers.

Table 1: Elemental Exact Mass Contributions for C15​H15​BrO2​

Element	Primary Isotope	Exact Mass (Da)	Count	Total Mass Contribution (Da)
Carbon	12C	12.000000	15	180.000000
Hydrogen	1H	1.007825	15	15.117375
Bromine	79Br	78.918336	1	78.918336
Oxygen	16O	15.994915	2	31.989830
Total	306.025541

For positive electrospray ionization (ESI+), the molecule typically accepts a proton ( H+ ) to form the [M+H]+ precursor ion. The exact mass of the [M+H]+ ion is calculated by adding the mass of a neutral hydrogen atom and subtracting the mass of an electron ( 0.0005485 Da ), yielding a theoretical m/z of 307.0328 (for the 79Br isotopologue)[3].

The Bromine Isotopic Signature: Causality & Mechanism

The presence of a bromine atom imparts a highly distinct, self-validating isotopic fingerprint to the mass spectrum[4]. Naturally occurring bromine exists as two stable isotopes in a nearly 1:1 ratio:

• 79Br : 50.69% natural abundance

• 81Br : 49.31% natural abundance

The Causality of the Pattern: Because the ratio of 81Br to 79Br is approximately 0.972 (or 97.2%), any ion containing a single bromine atom will exhibit a characteristic "doublet"[5]. The monoisotopic peak ( M ) and the M+2 peak will be separated by exactly 1.998 Da (the mass difference between 81Br and 79Br ).

When combined with the natural abundance of 13C (~1.1% per carbon atom), we can predict the complete isotopic envelope for the [M+H]+ ion.

Table 2: Predicted Isotopic Envelope for [M+H]+ ( C15​H16​BrO2+​ )

Peak	Theoretical m/z	Relative Abundance	Primary Isotopic Contributors
M	307.0328	100.0%	12C15​ , 1H16​ , 79Br , 16O2​
M+1	308.0361	~16.5%	13C1​ (Probability across 15 carbons)
M+2	309.0308	~97.7%	81Br1​ (+ minor 18O contribution)
M+3	310.0341	~16.1%	81Br1​ + 13C1​

Diagnostic Insight: If the M+2 peak significantly deviates from the ~97.7% relative abundance, it immediately flags potential isobaric interference or detector saturation, serving as an intrinsic quality control metric[4].

Experimental Workflow: LC-HRMS Protocol

To achieve sub-ppm mass accuracy and resolve the isotopic fine structure, a High-Resolution Mass Spectrometry (HRMS) workflow utilizing Ultra-High-Performance Liquid Chromatography (UHPLC) coupled to an Orbitrap or Q-TOF analyzer is required.

Step-by-Step Methodology

• Sample Preparation (Blank-Controlled):

  • Dissolve 1.0 mg of the analyte in 1.0 mL of LC-MS grade methanol.

  • Dilute to a final working concentration of 1 µg/mL using a 50:50 mixture of Water:Acetonitrile containing 0.1% Formic Acid.

  • Causality: Dilution to 1 µg/mL prevents detector saturation (which skews isotopic ratios) and minimizes the formation of gas-phase dimers ( [2M+H]+ ). A solvent blank must be prepared identically to validate the absence of carryover.

• UHPLC Separation:

  • Inject 2 µL onto a sub-2 µm C18 column (e.g., 2.1 x 50 mm, 1.7 µm).

  • Elute using a gradient of Water (0.1% FA) and Acetonitrile (0.1% FA).

  • Causality: The acidic mobile phase acts as a proton source to drive ESI+ ionization. The gradient ensures the target is chromatographically isolated from structurally similar brominated isomers.

• Soft Ionization (ESI+):

  • Set the capillary voltage to 3.0 kV and the desolvation temperature to a conservative 250°C.

  • Causality: Benzyl alcohols are highly susceptible to in-source fragmentation (loss of H2​O ). Lowering the desolvation temperature preserves the intact [M+H]+ precursor ion.

• HRMS Detection & Internal Calibration:

  • Operate the mass analyzer at a resolving power of ≥100,000 (at m/z 200).

  • Infuse a lock mass standard (e.g., Leucine Enkephalin, m/z 556.2771) continuously via a reference sprayer.

  • Self-Validating System: The lock mass dynamically corrects for thermal drift in the flight tube or orbital trap, ensuring the mass error remains <2 ppm . The exact mass confirms the formula, while the M/M+2 ratio orthogonally validates the presence of bromine.

Figure 1: Self-validating LC-HRMS workflow for brominated intermediate analysis.

Data Interpretation & MS/MS Fragmentation

Once the [M+H]+ precursor is isolated, Collision-Induced Dissociation (CID) is employed to elucidate the structural connectivity. (2-Benzyloxy-3-bromo-5-methyl-phenyl)-methanol exhibits three primary fragmentation pathways under CID conditions.

• Loss of Water ( −18.01 Da ): The hydroxymethyl group readily loses water to form a resonance-stabilized benzyl-type cation at m/z 289.0223 ( 79Br ). This confirms the presence of the aliphatic alcohol moiety.

• Heterolytic Cleavage of the Ether Bond: The benzyloxy group cleaves to yield the highly stable benzyl cation (tropylium ion, C7​H7+​ ) at m/z 91.0542 . This fragment lacks bromine, hence it will not display the M+2 doublet, confirming the bromine is localized on the core phenyl ring.

• Neutral Loss of Toluene ( −92.06 Da ): A rearrangement can lead to the expulsion of neutral toluene, yielding a brominated phenol fragment at m/z 214.9702 ( 79Br ). Because this fragment retains the bromine atom, it will exhibit the characteristic 1:1 isotopic doublet.

Figure 2: Proposed MS/MS (CID) fragmentation pathways for the[M+H]+ precursor ion.

By cross-referencing the exact mass of the precursor, the isotopic fidelity of the bromine doublet, and the specific neutral losses in the MS/MS spectra, analysts can achieve unequivocal structural confirmation of (2-Benzyloxy-3-bromo-5-methyl-phenyl)-methanol.

References

• Meija, J., et al. "Atomic weights of the elements 2013 (IUPAC Technical Report)." Pure and Applied Chemistry, 88(3), 265-291. URL:[Link]

• Rager, J. E., et al. "Beyond monoisotopic accurate mass spectrometry: ancillary techniques for identifying unknown features in non-targeted discovery analysis." Journal of Breath Research. URL:[Link]

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• 5. Beyond monoisotopic accurate mass spectrometry: ancillary techniques for identifying unknown features in non-targeted discovery analysis - PMC [pmc.ncbi.nlm.nih.gov]

Crystallographic Characterization and X-ray Diffraction Profiling of (2-Benzyloxy-3-bromo-5-methyl-phenyl)-methanol: An In-Depth Technical Guide

Executive Summary & Chemical Context

(2-Benzyloxy-3-bromo-5-methyl-phenyl)-methanol is a highly functionalized, sterically hindered aromatic alcohol. In drug development, this molecular scaffold serves as a critical intermediate in the synthesis of potent kinase inhibitors—specifically pyrido[2,3-b]pyrazine derivatives designed to modulate misdirected cellular signal transduction in malignant oncoses[1].

From a crystallographic perspective, this molecule presents a fascinating triad of structural features:

• A Heavy Anomalous Scatterer: The bromine atom at position 3 dominates the electron density map and provides a strong anomalous signal.

• Conformational Flexibility: The benzyloxy ether linkage possesses multiple rotational degrees of freedom, making the crystal lattice susceptible to polymorphism based on solvent interactions.

• Directional Intermolecular Forces: The hydroxymethyl group acts as a potent hydrogen bond donor and acceptor, while the polarizable bromine atom can participate in halogen bonding[2].

This whitepaper provides a comprehensive, self-validating methodology for isolating, solving, and refining the single-crystal X-ray diffraction (SCXRD) structure of this compound.

Molecular Architecture & Crystallization Strategy

Causality of Experimental Choices

To obtain diffraction-quality single crystals, the crystallization environment must carefully balance the competing solubilities of the molecule's functional groups. The hydrophobic benzyloxy and methyl groups promote solubility in non-polar solvents, whereas the polar hydroxymethyl group requires hydrogen-bonding solvents for dissolution. If the solvent system is too polar, the hydrophobic bulk will cause the compound to "oil out" (liquid-liquid phase separation). If it is too non-polar, the compound will precipitate rapidly as an amorphous powder. Therefore, a binary solvent system utilizing vapor diffusion is required to ensure a slow, thermodynamically controlled nucleation event.

Self-Validating Protocol: Vapor Diffusion Crystallization

• Dissolution: Dissolve 15 mg of (2-Benzyloxy-3-bromo-5-methyl-phenyl)-methanol in 0.5 mL of a "good" solvent (e.g., Dichloromethane) in a 2 mL inner vial.

• Filtration: Pass the solution through a 0.22 µm PTFE syringe filter to remove heterogeneous nucleation sites (dust/impurities).

• Diffusion Setup: Place the unsealed 2 mL vial inside a 20 mL outer vial containing 3 mL of an "anti-solvent" (e.g., n-Hexane or Heptane).

• Equilibration: Seal the outer vial tightly with a PTFE-lined cap and store it in a vibration-free environment at 20 °C for 48–72 hours.

• Validation Check: Extract a candidate crystal and examine it under a polarized light microscope. The system is self-validated if the crystal exhibits sharp, uniform extinction when rotated by 90° under crossed polarizers , confirming it is a single domain rather than a twinned aggregate.

Table 1: Recommended Solvent Systems and Anticipated Outcomes

Primary Solvent (Good)	Anti-Solvent (Poor)	Evaporation Rate	Anticipated Crystal Habit	Polymorph Risk
Dichloromethane	n-Hexane	Fast	Needles / Prisms	Low (Kinetic product)
Ethyl Acetate	n-Heptane	Moderate	Block / Plates	Moderate (H-bond competition)
Tetrahydrofuran	Diethyl Ether	Slow	Thick Blocks	High (Solvate formation)

Single-Crystal X-ray Diffraction (SCXRD) Data Collection

Causality of Experimental Choices

The presence of the bromine atom ( Z=35 ) dictates the optimal X-ray source. While Molybdenum K- α radiation ( λ=0.7107 Å) is traditionally used to minimize absorption effects in heavy-atom structures, Copper K- α radiation ( λ=1.5418 Å) is vastly superior here. Cu K- α maximizes the anomalous dispersion signal of bromine ( Δf′′≈1.2 ), which is critical for resolving pseudo-symmetry and definitively determining the absolute structure if the achiral molecule crystallizes in a chiral space group (e.g., P21​21​21​ ). Furthermore, data collection must be performed at cryogenic temperatures (100 K) to freeze the rotational disorder inherent to the flexible benzyloxy group.

Self-Validating Protocol: Data Acquisition

• Mounting: Coat the validated single crystal in inert perfluoropolyether (Paratone-N) oil to protect it from atmospheric moisture and prevent solvent loss.

• Cryo-Cooling: Mount the crystal on a MiTeGen cryoloop and immediately transfer it to the goniometer under a 100 K nitrogen cold stream.

• Unit Cell Screening: Collect 10–15 initial frames at varying ω and ϕ angles to determine the preliminary unit cell.

• Full Hemisphere Collection: Execute a data collection strategy capturing a full hemisphere of data up to a resolution of 0.80 Å ( 2θ≈144∘ for Cu K- α ).

• Validation Check: During the data reduction phase (e.g., using CrysAlisPro or APEX3), monitor the internal agreement factor ( Rint​ ). The data collection is validated if Rint​<0.06 , indicating high symmetry-equivalent reflection agreement and negligible radiation damage.

Structure Solution and Refinement Workflow

Causality of Experimental Choices

Traditional direct methods often struggle with structures where a single heavy atom (Bromine) dominates the phase angles, sometimes leading to false minima or missed light atoms (carbon/oxygen). To circumvent this, we employ a dual-space algorithm via SHELXT [3]. SHELXT expands the data to the P1 space group and tests all possible Laue groups simultaneously, providing a mathematically unbiased solution[3]. Subsequent least-squares refinement is executed using SHELXL [4] integrated within the Olex2 graphical user interface[5].

Self-validating SCXRD workflow for structure determination.

Self-Validating Protocol: Refinement

• Initial Solution: Run SHELXT. The algorithm will automatically assign the heavy Br atom and the core aromatic rings based on electron density peak heights[3].

• Anisotropic Refinement: Convert all non-hydrogen atoms (Br, O, C) to anisotropic displacement parameters (ADPs) using SHELXL[4].

• Hydrogen Atom Placement:

  • Place aromatic and methyl hydrogens geometrically using a riding model (AFIX 43 and AFIX 137).

  • Critical Step: Locate the hydroxymethyl (-OH) hydrogen in the difference Fourier map. Refine its coordinates freely or apply a DFIX restraint to ensure accurate hydrogen-bonding geometry.

• Weighting Scheme: Update the weighting scheme iteratively until the shift/error ratio is <0.001 .

• Validation Check: Generate a CIF file and run it through the IUCr checkCIF utility. The refinement is self-validated when R1​<0.05 , wR2​<0.15 , the goodness-of-fit (GooF) is near 1.05, and there are zero Level A or B alerts.

Anticipated Crystal Packing & Intermolecular Interactions

Based on the functional groups present in (2-Benzyloxy-3-bromo-5-methyl-phenyl)-methanol, the resulting crystal lattice will be governed by a hierarchy of supramolecular interactions:

• Hydrogen Bonding Network: The primary driving force of the crystal packing will be the strong O−H⋯O interactions originating from the hydroxymethyl group. Depending on the space group, these will likely form centrosymmetric dimers (e.g., in P21​/c ) or infinite 1D chains.

• Halogen Bonding (XB): Halogen bonding is a highly directional electrostatic interaction where the electron-deficient σ -hole of the bromine atom interacts with a Lewis base[2]. Expect to observe Br⋯O (ether) contacts or Br⋯π interactions with the adjacent benzyl rings, stabilizing the 3D architecture.

• π−π Stacking: The central phenyl ring and the benzyloxy phenyl ring will likely engage in offset face-to-face or edge-to-face (T-shaped) π−π stacking, typically with centroid-to-centroid distances of 3.6–3.8 Å.

Table 2: Key Quantitative Crystallographic Parameters to Monitor

Parameter	Expected Range	Mechanistic Significance
R1​ (Final)	0.025−0.045	Indicates a highly accurate model with no missing electron density.
Ueq​ (Bromine)	0.015−0.025 Å 2	Low thermal motion confirms the heavy atom is rigidly locked in the lattice.
O−H⋯O Distance	2.65−2.80 Å	Confirms strong, classical hydrogen bonding dictating the primary packing motif.
C−Br⋯O Angle	160∘−180∘	Validates the presence of highly directional Halogen Bonding (XB) via the σ -hole.
Flack Parameter	0.00(2)	If crystallized in a non-centrosymmetric space group, confirms absolute structure.

References

• Source: Googleapis.com (European Patent Office)
• Source: IUCr Journals (Acta Crystallographica Section A)
• Source: PMC - NIH (Acta Crystallographica Section C)
• Source: Semantic Scholar (Journal of Applied Crystallography)
• Source: MDPI (International Journal of Molecular Sciences)

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material safety data sheet (MSDS) and toxicity for (2-Benzyloxy-3-bromo-5-methyl-phenyl)-methanol

An In-depth Technical Guide to the Material Safety Data Sheet (MSDS) and Toxicity of (2-Benzyloxy-3-bromo-5-methyl-phenyl)-methanol

Disclaimer: The compound (2-Benzyloxy-3-bromo-5-methyl-phenyl)-methanol is a novel or specialized chemical for which a comprehensive, officially validated Material Safety Data Sheet (MSDS) and complete toxicological profile are not publicly available. This guide has been constructed by a Senior Application Scientist to provide a robust framework for safety, handling, and preliminary toxicity assessment. The information herein is synthesized from data on structurally analogous compounds and established best practices for handling chemicals with unknown hazards. All procedures should be conducted with a thorough, case-specific risk assessment by qualified personnel.

Introduction: Navigating the Unknowns of a Novel Chemical Entity

In the landscape of drug discovery and chemical research, scientists frequently synthesize or encounter novel molecules like (2-Benzyloxy-3-bromo-5-methyl-phenyl)-methanol. While these compounds hold the potential for new therapeutic breakthroughs, they also present a significant challenge: a lack of established safety and toxicity data. The prudent and ethical path forward is not to halt innovation but to approach these unknowns with a rigorous, evidence-based safety framework.

This guide provides such a framework. It moves beyond a simple checklist to explain the scientific rationale behind safety protocols. By deconstructing the molecule into its primary structural motifs—a brominated phenol, a benzyl ether, and a phenyl-methanol group—we can extrapolate a predicted hazard profile. This predictive approach, grounded in the principles of toxicology and chemical safety, allows researchers to implement robust control measures. Furthermore, we will outline a logical, tiered workflow for preliminary in vitro toxicity assessment, a critical step in the early-stage characterization of any new chemical entity (NCE) intended for further development.[1][2]

Section 1: Predicted Hazard Profile and Safety Data

Given the absence of a specific MSDS, a predicted hazard profile for (2-Benzyloxy-3-bromo-5-methyl-phenyl)-methanol is constructed based on the known hazards of its constituent chemical classes. The principle of treating any new compound as potentially hazardous until proven otherwise is paramount.[3][4]

Chemical Structure: (2-Benzyloxy-3-bromo-5-methyl-phenyl)-methanol

• CAS Number: 179038-44-7 (Note: This CAS number is listed in some databases but lacks comprehensive safety information)

• Molecular Formula: C15H15BrO2

• Structural Motifs for Hazard Analysis:

  • Brominated Phenol: Compounds like 2- and 4-bromophenol are known to be harmful if swallowed and cause skin and eye irritation.[5][6][7]

  • Benzyl Alcohol/Phenyl-methanol: Benzyl alcohol is harmful by oral and inhalation routes and is a recognized eye irritant.[8][9] High exposure can lead to central nervous system depression.[9][10][11]

  • Benzyl Ether: While benzyl ethers generally show lower acute toxicity, they can be combustible and may form explosive peroxides.[12]

Table 1: Predicted Material Safety Data Sheet (MSDS) for (2-Benzyloxy-3-bromo-5-methyl-phenyl)-methanol

Section	Predicted Hazard Information	Rationale based on Structural Analogues
GHS Hazard Statements	Warning. H302: Harmful if swallowed. H315: Causes skin irritation. H319: Causes serious eye irritation. H335: May cause respiratory irritation.	Based on GHS classifications for (2-bromo-5-methylphenyl)methanol, various bromophenols, and benzyl alcohol.[5][7][8][13]
Pictograms	GHS07 (Exclamation Mark)	Represents acute toxicity (harmful), skin/eye irritation, and respiratory irritation.
First Aid Measures	If Swallowed: Rinse mouth. Call a POISON CENTER or doctor if you feel unwell.[5] If on Skin: Wash with plenty of soap and water. If irritation occurs, get medical advice.[14][15] If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present. Continue rinsing.[14][15] If Inhaled: Move person into fresh air. Seek medical attention if symptoms occur.[3]	Standard first aid for compounds expected to be irritants and acutely toxic.
Handling & Storage	Handle only in a well-ventilated area, preferably a chemical fume hood.[3] Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after handling.[16] Store in a tightly closed container in a cool, dry place away from incompatible materials (e.g., strong oxidizing agents).[3][16] Use secondary containment.[3]	Best practices for handling chemicals with unknown but predicted hazards.[3][4][16]
Personal Protection	Engineering Controls: Use in a certified chemical fume hood.[3] Ensure eyewash stations and safety showers are accessible.[14] PPE: ANSI Z87.1-compliant safety glasses or goggles.[3] Chemical-resistant gloves (e.g., Nitrile). Lab coat.[3]	Standard PPE for preventing skin and eye contact with hazardous laboratory chemicals.
Physical/Chemical Hazards	Combustible. Vapors may be heavier than air. May form explosive mixtures with air upon intense heating.	Based on properties of related aromatic compounds like benzyl ether.[12]
Toxicological Information	To the best of our knowledge, the toxicological properties have not been thoroughly investigated.[5][12] Assume the compound is acutely toxic, a skin/eye irritant, and a potential respiratory irritant. The long-term effects (mutagenicity, carcinogenicity) are unknown.	This is the default and most critical assumption for any novel research chemical.[4]

Section 2: Risk Assessment and Safe Handling Protocols

The foundation of working safely with a novel compound is a proactive and dynamic risk assessment. This involves not only understanding the predicted hazards but also evaluating the specific procedures in which the compound will be used.

Risk Assessment Workflow

A systematic approach to risk assessment is crucial. Before any experiment begins, researchers must proceed through a logical decision-making process to ensure all safety aspects are considered.

Caption: Risk assessment workflow for handling novel compounds.

Experimental Protocol: Safe Handling and Use

This protocol outlines the essential steps for safely handling (2-Benzyloxy-3-bromo-5-methyl-phenyl)-methanol in a laboratory setting.

1. Preparation and Pre-Work: 1.1. Review Safety Information: Read this guide and any available data. 1.2. Designate Work Area: All handling of the solid and its solutions must occur within a certified chemical fume hood.[3] 1.3. Assemble PPE: Don a lab coat, nitrile gloves, and safety goggles.[3] 1.4. Prepare Waste Container: Label a dedicated hazardous waste container for solid and liquid waste containing the compound.

2. Weighing and Solution Preparation: 2.1. Place a tared weigh boat on an analytical balance inside the fume hood. 2.2. Carefully transfer the required amount of solid compound to the weigh boat using a spatula. Avoid creating dust. 2.3. Transfer the solid to the appropriate flask or vial. 2.4. Add the solvent slowly to dissolve the compound. Keep the container capped or covered as much as possible during this process.

3. Reaction and Work-up: 3.1. Conduct all reactions within the fume hood. 3.2. If heating is required, use a controlled heating mantle and ensure condenser lines are secure. 3.3. During work-up procedures (e.g., extractions), ensure the separatory funnel is properly vented away from the user inside the hood.

4. Spill and Emergency Response: 4.1. Minor Spill (Solid): Gently cover with an absorbent material. Scoop the material into the designated hazardous waste container. Clean the area with a suitable solvent, and dispose of the cleaning materials as hazardous waste. 4.2. Minor Spill (Liquid): Absorb with a chemical spill pillow or vermiculite. Scoop the absorbed material into the hazardous waste container. 4.3. Skin Contact: Immediately remove contaminated clothing and flush the affected skin with water for at least 15 minutes.[3] Seek medical attention. 4.4. Eye Contact: Immediately flush eyes with water for at least 15 minutes, holding eyelids open.[3] Seek immediate medical attention.

Section 3: A Framework for Preliminary In Vitro Toxicity Assessment

For a novel compound in a drug development pipeline, early assessment of toxicity is essential to de-risk the project and focus resources on viable candidates.[2][17] In vitro toxicology assays provide a rapid, cost-effective, and ethical means to gather this initial safety data, often replacing or reducing the need for acute animal testing.[2][18]

Tiered In Vitro Toxicity Testing Workflow

A tiered approach allows for a logical progression from broad cytotoxicity screening to more specific mechanistic assays.

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thermodynamic stability profile of (2-Benzyloxy-3-bromo-5-methyl-phenyl)-methanol

An In-Depth Technical Guide to the Thermodynamic Stability Profiling of (2-Benzyloxy-3-bromo-5-methyl-phenyl)-methanol

Abstract

This technical guide provides a comprehensive framework for evaluating the thermodynamic stability profile of the novel pharmaceutical intermediate, (2-Benzyloxy-3-bromo-5-methyl-phenyl)-methanol. As the stability of an active pharmaceutical ingredient (API) or its precursors is a critical determinant of safety, efficacy, and shelf-life, a robust understanding of its degradation pathways and intrinsic stability is paramount.[1] This document outlines a multi-faceted approach, combining thermal analysis techniques and forced degradation studies to establish a complete stability profile. We will delve into the causality behind experimental choices, provide detailed, field-proven protocols for key assays, and discuss the interpretation of the resulting data. This guide is intended for researchers, scientists, and drug development professionals dedicated to ensuring the integrity and quality of pharmaceutical compounds.

Introduction: The Imperative for Stability Assessment

The compound (2-Benzyloxy-3-bromo-5-methyl-phenyl)-methanol possesses a chemical architecture suggestive of its role as a key building block in the synthesis of more complex pharmaceutical agents. Its structure, featuring a benzyl ether, a halogenated aromatic ring, and a primary alcohol, presents multiple reactive sites susceptible to degradation under various environmental conditions. Understanding the thermodynamic stability of this molecule is not merely an academic exercise; it is a foundational requirement in drug development.[2][3] Stability studies inform critical decisions in areas such as formulation development, manufacturing process optimization, packaging selection, and the determination of appropriate storage conditions and shelf life.[3][4][5]

This guide proposes a systematic investigation to:

• Determine the intrinsic thermal stability and decomposition profile of the molecule.

• Identify the likely degradation products under a range of stress conditions.

• Elucidate potential degradation pathways.

• Provide the foundational data necessary for the development of a validated, stability-indicating analytical method.[1][5]

Physicochemical Properties

A thorough understanding of the molecule's basic properties is the first step in any stability assessment.

Property	Value	Source
Molecular Formula	C₁₅H₁₅BrO₂	[6]
Molecular Weight	321.18 g/mol	Inferred from Formula
CAS Number	1823817-52-2	[6]
Appearance	Solid (assumed)	Inferred from similar structures
Key Functional Groups	Phenylmethanol, Benzyl Ether, Brominated Arene	Structural Analysis

Strategic Approach to Stability Profiling

Our investigation into the thermodynamic stability of (2-Benzyloxy-3-bromo-5-methyl-phenyl)-methanol is built on two complementary pillars: Thermal Analysis and Forced Degradation Studies . This dual approach ensures a comprehensive understanding of both the physical and chemical stability of the compound.

Caption: Overall workflow for thermodynamic stability assessment.

Pillar 1: Thermal Analysis Techniques

Thermal analysis is indispensable for characterizing the physical properties and thermal stability of pharmaceutical compounds.[7][8][9] By measuring changes in a material's properties as a function of temperature, we can determine its melting point, purity, and decomposition behavior.[7][10]

Differential Scanning Calorimetry (DSC)

Expertise & Rationale: DSC measures the difference in heat flow required to increase the temperature of a sample and a reference as a function of temperature.[10][11] This technique is exceptionally sensitive to phase transitions. We employ DSC primarily to determine the melting point, which is a critical indicator of purity, and to screen for polymorphism—the existence of multiple crystalline forms. Different polymorphs can have distinct stabilities and bioavailabilities, making this a crucial characterization step.

• Instrument Calibration: Calibrate the DSC instrument for temperature and enthalpy using certified standards (e.g., indium).

• Sample Preparation: Accurately weigh 2-5 mg of (2-Benzyloxy-3-bromo-5-methyl-phenyl)-methanol into a non-hermetic aluminum pan. Crimp the pan with a lid.

• Method Parameters:

  • Place the sample pan and an empty reference pan into the DSC cell.

  • Equilibrate the system at 25 °C.

  • Ramp the temperature from 25 °C to a temperature approximately 50 °C above the suspected melting point at a constant rate of 10 °C/min.

  • Maintain a constant inert atmosphere by purging with nitrogen gas at 50 mL/min.

• Data Analysis: Analyze the resulting thermogram to determine the onset temperature and peak maximum of any endothermic events, which correspond to the melting point. Calculate the heat of fusion (ΔHfus) from the peak area.

Thermogravimetric Analysis (TGA)

Expertise & Rationale: TGA measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere.[12] Its primary purpose in this context is to determine the thermal stability and decomposition profile of the compound.[13] The temperature at which significant mass loss begins provides a clear indication of the onset of thermal degradation.

• Instrument Calibration: Calibrate the TGA instrument using appropriate weight and temperature standards.

• Sample Preparation: Accurately weigh 5-10 mg of the sample onto a tared TGA pan (platinum or ceramic).

• Method Parameters:

  • Place the sample pan into the TGA furnace.

  • Equilibrate at 30 °C.

  • Heat the sample from 30 °C to 600 °C at a linear heating rate of 10 °C/min.

  • Maintain a dynamic inert atmosphere with a nitrogen purge of 50-100 mL/min.

• Data Analysis: Plot the percentage of weight loss against temperature. Determine the onset temperature of decomposition (T_onset), defined as the temperature at which significant mass loss begins.

Anticipated Thermal Analysis Data

The following table presents a hypothetical summary of expected results from DSC and TGA analyses.

Parameter	Hypothetical Value	Interpretation
Melting Point (DSC, T_onset)	115.5 °C	Sharp endotherm suggests a crystalline solid with high purity.
Heat of Fusion (ΔHfus)	25.8 kJ/mol	Thermodynamic parameter related to crystal lattice energy.
Decomposition (TGA, T_onset)	210.0 °C	The compound is thermally stable up to this temperature under inert conditions.
Mass Loss at 500 °C	98.5%	Indicates nearly complete decomposition into volatile products.

Pillar 2: Forced Degradation (Stress Testing)

Forced degradation studies are the cornerstone of developing a stability-indicating method.[1][2][3][4] By subjecting the drug substance to conditions more severe than accelerated storage (e.g., high heat, extreme pH, oxidation, and light), we intentionally generate degradation products.[3][5] The primary goals are to understand the degradation pathways and to ensure that the analytical method used can separate and quantify the intact drug from all potential degradants.[1][2] A target degradation of 5-20% is generally considered optimal to ensure that degradation products are formed in sufficient quantities for detection without excessively consuming the parent compound.[2]

Caption: Workflow for forced degradation and analysis.

General Protocol for Forced Degradation

• Stock Solution: Prepare a stock solution of (2-Benzyloxy-3-bromo-5-methyl-phenyl)-methanol in a suitable solvent (e.g., acetonitrile/water mixture) at a concentration of 1 mg/mL.

• Stress Conditions: For each condition below, mix the stock solution with the stressor. Incubate for a defined period (e.g., 24-48 hours), taking samples at intermediate time points. A control sample (drug substance in solvent without stressor) should be run in parallel.

• Sample Quenching: After incubation, neutralize the acidic and basic samples. Dilute all samples to a suitable concentration for analysis.

• Analysis: Analyze all stressed and control samples using a stability-indicating HPLC method. High-performance liquid chromatography (HPLC) is the dominant technique for this purpose due to its ability to separate a wide range of compounds.[14][15]

Specific Stress Conditions

• Acidic Hydrolysis: Use 0.1 M to 1 M hydrochloric acid (HCl) at 60-80 °C.[5] The benzylic ether linkage may be susceptible to acid-catalyzed cleavage.

• Basic Hydrolysis: Use 0.1 M to 1 M sodium hydroxide (NaOH) at 60-80 °C.[5] Ester-like functionalities are particularly sensitive, though the ether in this molecule may be more stable.

• Oxidative Degradation: Use 3-30% hydrogen peroxide (H₂O₂) at room temperature.[1] The primary alcohol is a prime target for oxidation, potentially forming an aldehyde and subsequently a carboxylic acid.

• Photolytic Degradation: Expose the solid material and a solution of the compound to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter (as per ICH Q1B guidelines).

• Thermal Degradation: Heat the solid drug substance and a solution at a high temperature (e.g., 80 °C) for an extended period. This assesses the compound's stability to heat in the absence of other stressors.[16][17][18]

Hypothetical Forced Degradation Results

Stress Condition	Observation	Potential Degradation Product(s)
0.1 M HCl, 80°C, 24h	~8% degradation, one major degradant peak	3-Bromo-5-methyl-2-hydroxy-phenyl)-methanol (Ether cleavage)
0.1 M NaOH, 80°C, 24h	<2% degradation	Compound is relatively stable to base hydrolysis.
3% H₂O₂, RT, 24h	~15% degradation, two major degradant peaks	2-Benzyloxy-3-bromo-5-methyl-benzaldehyde (Oxidation of alcohol)
2-Benzyloxy-3-bromo-5-methyl-benzoic acid (Further oxidation)
Photolytic (ICH Q1B)	~5% degradation	Minor unspecified degradants.
Thermal (80°C, solid)	<1% degradation	Compound is thermally stable in solid form.

Potential Degradation Pathways

Based on the functional groups present, the most probable degradation pathway involves the oxidation of the primary alcohol. This is a common metabolic and chemical degradation route for benzyl alcohols.[19][20][21]

Caption: Proposed primary oxidative degradation pathway.

Conclusion

This technical guide presents a robust, systematic framework for the comprehensive evaluation of the thermodynamic stability of (2-Benzyloxy-3-bromo-5-methyl-phenyl)-methanol. By integrating thermal analysis techniques (DSC and TGA) with a thorough forced degradation study, drug development professionals can build a detailed understanding of the molecule's intrinsic stability, identify potential degradants, and establish critical parameters for formulation, storage, and handling. The insights gained from these studies are fundamental to ensuring the development of a safe, effective, and stable final drug product, fulfilling both scientific and regulatory requirements.[2][4]

References

• A practical guide to forced degradation and stability studies for drug substances.
• Forced degradation studies for Drug Substances and Drug Products- Scientific and Regulatory Consider
• Forced degradation studies for drug substances and drug products- scientific and regulatory considerations - ResearchG
• Forced Degradation Study: An Important Tool in Drug Development - Asian Journal of Pharmaceutical Research.
• Thermal Analysis of Some Antidiabetic Pharmaceutical Compounds - PMC - NIH.
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• Thermoanalytical and Kinetic Studies for the Thermal Stability of Emerging Pharmaceutical Pollutants Under Different Heating R
• THERMAL ANALYSIS OF PHARMACEUTICALS.
• Pathways in the Degradation of Hydrolyzed Alcohols of Butyl Benzyl Phthalate in Metabolically Diverse Gordonia sp.Strain MTCC 4818 - ProQuest.
• Stability-Indic
• (2-(benzyloxy)-5-bromo-4-methylphenyl)methanol - CymitQuimica.
• Assay and Stability Testing - Kinam Park.
• Development of Validated Stability-Indicating Assay Methods- Critical Review - Quest Journals.
• Stability indicating study by using different analytical techniques - IJSDR.
• Thermal Degradation of Small Molecules: A Global Metabolomic Investig
• Introduction of Differential Scanning Calorimetry in a General Chemistry Laboratory Course: Determination of Thermal Properties of Organic Hydrocarbons | Journal of Chemical Education - ACS Public
• Small Molecules - Mettler Toledo.
• Thermal Degradation of Small Molecules: A Global Metabolomic Investigation | Analytical Chemistry - ACS Public
• Thermal Degradation of Small Molecules: A Global Metabolomic Investig
• Thermogravimetric analysis - Wikipedia.

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Protocols & Analytical Methods

efficient multi-step synthetic route for (2-Benzyloxy-3-bromo-5-methyl-phenyl)-methanol

Application Note & Protocol Guide

Topic: Efficient Multi-Step Synthetic Routes for (2-Benzyloxy-3-bromo-5-methyl-phenyl)-methanol

Abstract

(2-Benzyloxy-3-bromo-5-methyl-phenyl)-methanol is a highly functionalized aromatic building block with significant potential in medicinal chemistry and materials science. Its substituted benzyl alcohol framework allows for diverse subsequent chemical transformations, making it a valuable intermediate for constructing complex molecular architectures. This guide provides two robust and efficient multi-step synthetic pathways for its preparation, starting from the readily available industrial chemical, 4-methylphenol (p-cresol). Both routes are designed for scalability and high fidelity, addressing common challenges in regioselective synthesis. Route A proceeds via a formylation and subsequent mild reduction, while Route B utilizes a powerful directed ortho-metalation (DoM) followed by reduction. This document offers detailed, step-by-step protocols, mechanistic insights, and data to enable researchers to confidently replicate and adapt these methods for their specific needs.

Introduction & Strategic Overview

The synthesis of polysubstituted aromatic compounds requires precise control over the sequence and methodology of functional group introduction. The target molecule, (2-Benzyloxy-3-bromo-5-methyl-phenyl)-methanol, features a specific substitution pattern that necessitates a carefully planned synthetic strategy. The primary challenge lies in the regioselective installation of the bromo, benzyloxy, and hydroxymethyl (via a precursor) groups around the central methyl-substituted benzene ring.

Our strategy begins with p-cresol, a cost-effective and commercially abundant starting material. The synthetic design leverages the powerful directing effects of the hydroxyl (later benzyloxy) group to control the regiochemistry of subsequent electrophilic aromatic substitution and metalation reactions.

Retrosynthetic Analysis

A logical retrosynthetic disconnection of the target molecule reveals two key precursor functionalities: an aldehyde or a carboxylic acid. Both can be reliably reduced to the desired primary alcohol in the final step. This leads to two distinct forward-synthetic strategies originating from a common intermediate.

Caption: Retrosynthetic analysis of the target molecule.

Synthetic Route A: The Formylation Pathway

This route is characterized by its use of classical electrophilic aromatic substitution to install the aldehyde functionality, followed by a highly selective reduction. It is an excellent choice for laboratories well-equipped for standard organic synthesis.

Caption: Workflow for the Formylation Pathway (Route A).

Protocol A-1: Step 1 - O-Benzylation of 4-Methylphenol

Rationale: The initial step involves protecting the acidic phenolic hydroxyl group as a benzyl ether. This transformation is crucial for two reasons: 1) it prevents unwanted side reactions of the free phenol in subsequent steps, and 2) the resulting benzyloxy group is a powerful ortho, para-director, which is essential for controlling the regiochemistry of the upcoming bromination step. The Williamson ether synthesis is a reliable and high-yielding method for this purpose.[1][2]

Materials:

• 4-Methylphenol (p-cresol)

• Benzyl bromide (BnBr)

• Anhydrous potassium carbonate (K₂CO₃)

• Dimethylformamide (DMF)

• Ethyl acetate (EtOAc)

• Brine (saturated aq. NaCl)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a round-bottom flask charged with 4-methylphenol (1.0 equiv), add DMF to create a ~0.5 M solution.

• Add anhydrous potassium carbonate (3.0 equiv) to the solution.

• Add benzyl bromide (1.5 equiv) dropwise at room temperature under an argon or nitrogen atmosphere.[3]

• Stir the reaction mixture vigorously at room temperature for 5-6 hours, monitoring by TLC (Thin Layer Chromatography) until the starting material is consumed.

• Upon completion, filter the reaction mixture through a pad of Celite to remove inorganic salts.

• Dilute the filtrate with ethyl acetate and wash sequentially with 3 M HCl, saturated aqueous NaHCO₃, and brine.[3]

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield 1-benzyloxy-4-methylbenzene, which can often be used in the next step without further purification.

Protocol A-2: Step 2 - Ortho-Bromination

Rationale: This step introduces the bromine atom at the desired position. The benzyloxy group is a more powerful activating group than the methyl group, and it strongly directs electrophiles to its ortho positions. Since the para position is blocked by the methyl group, bromination occurs selectively at one of the ortho positions. Using N-Bromosuccinimide (NBS) provides a controlled source of electrophilic bromine, minimizing over-bromination.[4][5] The addition of a catalytic amount of an acid like p-toluenesulfonic acid (p-TsOH) can enhance the reaction rate and selectivity.[5]

Materials:

• 1-Benzyloxy-4-methylbenzene

• N-Bromosuccinimide (NBS)

• p-Toluenesulfonic acid (p-TsOH, catalytic)

• Methanol (ACS Grade)

Procedure:

• Dissolve 1-benzyloxy-4-methylbenzene (1.0 equiv) in ACS-grade methanol in a flask protected from light.

• Add p-TsOH (0.1 equiv) and stir until dissolved.

• In a separate flask, prepare a 0.1 M solution of NBS (1.0 equiv) in methanol.

• Slowly add the NBS solution to the substrate solution over 20-30 minutes at ambient temperature.

• Stir for an additional 10-15 minutes after the addition is complete. Monitor by TLC.[5]

• Quench the reaction by adding a saturated aqueous solution of sodium thiosulfate.

• Remove the methanol under reduced pressure.

• Extract the aqueous residue with ethyl acetate. Wash the combined organic layers with water and brine.

• Dry over anhydrous Na₂SO₄, filter, and concentrate to give the crude product. Purify by flash column chromatography (silica gel, hexane/EtOAc gradient) to afford pure 2-bromo-1-benzyloxy-4-methylbenzene.

Protocol A-3: Step 3 - Formylation

Rationale: This step installs the aldehyde precursor. A direct and mild formylation method using dichloromethyl methyl ether (DCM-DME) and a silver triflate (AgOTf) catalyst is effective for activated aromatic systems.[3] The powerful benzyloxy group directs the formylation to its vacant ortho position, yielding the desired regiochemistry.

Materials:

• 2-Bromo-1-benzyloxy-4-methylbenzene

• Dichloromethyl methyl ether (Cl₂CHOCH₃)

• Silver trifluoromethanesulfonate (AgOTf)

• Dichloromethane (DCM), anhydrous

Procedure:

• To a flame-dried flask under an argon atmosphere, add 2-bromo-1-benzyloxy-4-methylbenzene (1.0 equiv) and anhydrous DCM.

• Cool the solution to 0 °C in an ice bath.

• Add silver triflate (1.1 equiv) followed by the dropwise addition of dichloromethyl methyl ether (1.2 equiv).

• Allow the reaction to slowly warm to room temperature and stir for 12-16 hours. Monitor by TLC.

• Upon completion, quench the reaction by carefully pouring it into a saturated aqueous solution of sodium bicarbonate.

• Extract the mixture with DCM. Wash the combined organic layers with brine.

• Dry over anhydrous MgSO₄, filter, and concentrate. Purify the crude residue by flash column chromatography to yield 2-benzyloxy-3-bromo-5-methylbenzaldehyde.

Protocol A-4: Step 4 - Reduction to Benzyl Alcohol

Rationale: The final step is the selective reduction of the aldehyde to a primary alcohol. Sodium borohydride (NaBH₄) is the ideal reagent for this transformation as it is mild, chemoselective for aldehydes and ketones, and easy to handle.[6]

Materials:

• 2-Benzyloxy-3-bromo-5-methylbenzaldehyde

• Sodium borohydride (NaBH₄)

• Methanol (MeOH)

• Dichloromethane (DCM)

Procedure:

• Dissolve the aldehyde (1.0 equiv) in a 1:1 mixture of DCM and MeOH.

• Cool the solution to 0 °C in an ice bath.

• Add sodium borohydride (1.5 equiv) portion-wise, controlling any effervescence.

• Stir the reaction at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional hour.

• Quench the reaction by the slow addition of water.

• Separate the organic layer and extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• The resulting crude product, (2-Benzyloxy-3-bromo-5-methyl-phenyl)-methanol, can be purified by recrystallization or flash chromatography to yield the final product as a solid.

Synthetic Route B: The Directed Ortho-Metalation Pathway

This advanced route offers an alternative for the introduction of the C1 functional group. It relies on the ability of the benzyloxy group to direct deprotonation to its adjacent ortho position, creating a powerful nucleophile that can be trapped with carbon dioxide. This method is often very high-yielding but requires strict anhydrous and inert atmosphere techniques.

Caption: Workflow for the Directed Ortho-Metalation Pathway (Route B).

Protocols B-1 & B-2: Benzylation and Bromination

The first two steps of Route B are identical to those described in Protocols A-1 and A-2 .

Protocol B-3: Directed Ortho-Metalation and Carboxylation

Rationale: Directed ortho-metalation (DoM) is a powerful tool for regioselective functionalization. The oxygen of the benzyloxy group coordinates to n-butyllithium (n-BuLi), directing the deprotonation to the adjacent C-H bond. The resulting aryllithium species is a potent nucleophile that readily attacks carbon dioxide (dry ice) to form a lithium carboxylate, which upon acidic workup yields the carboxylic acid.

Materials:

• 2-Bromo-1-benzyloxy-4-methylbenzene

• n-Butyllithium (n-BuLi, solution in hexanes)

• Tetrahydrofuran (THF), anhydrous

• Carbon dioxide (dry ice, crushed)

• Hydrochloric acid (HCl, 3M)

Procedure:

• CRITICAL: All glassware must be flame-dried or oven-dried, and the reaction must be conducted under a strict argon or nitrogen atmosphere.

• Dissolve 2-bromo-1-benzyloxy-4-methylbenzene (1.0 equiv) in anhydrous THF.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add n-butyllithium (1.2 equiv) dropwise via syringe, maintaining the temperature at -78 °C. A color change is typically observed.

• Stir the mixture at -78 °C for 1-2 hours.

• Quench the reaction by adding an excess of freshly crushed dry ice directly to the flask.

• Allow the reaction to warm slowly to room temperature.

• Add 3 M HCl to acidify the mixture to pH ~2.

• Extract the product with ethyl acetate. Wash the combined organic layers with brine.

• Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to afford 2-benzyloxy-3-bromo-5-methylbenzoic acid, which may be purified by recrystallization.

Protocol B-4: Reduction of Carboxylic Acid

Rationale: Carboxylic acids are less reactive towards reduction than aldehydes. Therefore, a stronger reducing agent than NaBH₄ is required. Lithium aluminum hydride (LiAlH₄) is a powerful hydride donor capable of efficiently reducing carboxylic acids to primary alcohols.

Materials:

• 2-Benzyloxy-3-bromo-5-methylbenzoic acid

• Lithium aluminum hydride (LiAlH₄)

• Tetrahydrofuran (THF), anhydrous

• Sodium sulfate decahydrate (Na₂SO₄·10H₂O) or Rochelle's salt

Procedure:

• CRITICAL: LiAlH₄ reacts violently with water. Ensure all glassware is dry and the reaction is under an inert atmosphere.

• In a flame-dried flask, suspend LiAlH₄ (2.0 equiv) in anhydrous THF.

• Cool the suspension to 0 °C.

• Dissolve the carboxylic acid (1.0 equiv) in a separate flask with anhydrous THF and add it dropwise to the LiAlH₄ suspension via an addition funnel.

• After the addition is complete, allow the mixture to warm to room temperature and then heat to reflux for 2-4 hours, or until the reaction is complete by TLC.

• Cool the reaction back to 0 °C.

• CAREFUL WORKUP: Quench the reaction by the slow, sequential addition of water (X mL), followed by 15% aqueous NaOH (X mL), and finally water again (3X mL), where X is the mass of LiAlH₄ used in grams. This is known as the Fieser workup.

• Stir the resulting granular precipitate vigorously for 30 minutes, then filter it through a pad of Celite, washing thoroughly with ethyl acetate.

• Dry the filtrate over anhydrous Na₂SO₄, filter, and concentrate to yield the target molecule, (2-Benzyloxy-3-bromo-5-methyl-phenyl)-methanol.

Data Summary and Characterization

The following table summarizes the transformations and expected outcomes. Yields are representative and may vary based on scale and optimization.

Route	Step	Starting Material	Product	Key Reagents	Expected Yield
A & B	1	4-Methylphenol	1-Benzyloxy-4-methylbenzene	BnBr, K₂CO₃	>95%
A & B	2	1-Benzyloxy-4-methylbenzene	2-Bromo-1-benzyloxy-4-methylbenzene	NBS, p-TsOH	85-92%
A	3	2-Bromo-1-benzyloxy-4-methylbenzene	2-Benzyloxy-3-bromo-5-methylbenzaldehyde	Cl₂CHOCH₃, AgOTf	60-75%
A	4	2-Benzyloxy-3-bromo-5-methylbenzaldehyde	Final Product	NaBH₄	>90%
B	3	2-Bromo-1-benzyloxy-4-methylbenzene	2-Benzyloxy-3-bromo-5-methylbenzoic acid	n-BuLi, CO₂	70-85%
B	4	2-Benzyloxy-3-bromo-5-methylbenzoic acid	Final Product	LiAlH₄	>85%

Characterization of (2-Benzyloxy-3-bromo-5-methyl-phenyl)-methanol:

• Molecular Formula: C₁₅H₁₅BrO₂

• Molecular Weight: 323.18 g/mol

• ¹H NMR (CDCl₃, 400 MHz): Expected signals δ ~7.5-7.2 (m, 5H, Ar-H from Bn), 7.1-7.0 (m, 2H, Ar-H), 5.1 (s, 2H, -OCH₂Ph), 4.7 (s, 2H, -CH₂OH), 2.3 (s, 3H, -CH₃), ~2.0 (br s, 1H, -OH).

• ¹³C NMR (CDCl₃, 101 MHz): Expected signals for aromatic carbons, benzylic carbons (~75 ppm for OCH₂ and ~65 ppm for CH₂OH), and the methyl carbon (~20 ppm).

• Mass Spec (ESI+): Expected m/z for [M+Na]⁺ ≈ 345.0, 347.0 (isotopic pattern for Br).

Conclusion

This application note details two distinct and efficient synthetic routes to (2-Benzyloxy-3-bromo-5-methyl-phenyl)-methanol. Route A, utilizing a formylation/reduction sequence, employs more conventional reagents and conditions. Route B, based on a directed ortho-metalation/carboxylation strategy, offers an elegant and often higher-yielding alternative for those proficient in handling organometallic reagents. Both pathways demonstrate effective control of regiochemistry and provide reliable access to this valuable synthetic intermediate.

References

• Dewick, P. M. (2006). Benzyl p-Toluenesulphonate as an O-Benzylating Agent for the Protection of Phenols. Synthetic Communications, 16(13), 1687-1692. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Benzyl Ethers. Retrieved from [Link]

• Indian Academy of Sciences. (n.d.). A convenient procedure for the synthesis of allyl and benzyl ethers from alcohols and phenols. Retrieved from [Link]

• Kuwano, R., & Kusano, H. (2008). Benzyl Protection of Phenols under Neutral Conditions: Palladium-Catalyzed Benzylations of Phenols. Organic Letters, 10(9), 1795-1798. Available at: [Link]

• Snieckus, V. et al. (2005). Strategies for the Preparation of Differentially Protected ortho-Prenylated Phenols. Journal of Organic Chemistry, 70(22), 8773-8782. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of benzyl alcohols by benzylic substitution. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of substituted benzylic alcohols by addition (C-C coupling). Retrieved from [Link]

• University of Missouri-St. Louis. (n.d.). Grignard Reaction. Retrieved from [Link]

• Chemistry LibreTexts. (2020). 9: Multistep Synthesis (Experiment). Retrieved from [Link]

• Web Pages. (n.d.). 1. Grignard Reaction. Retrieved from [Link]

• University of California, Irvine. (n.d.). Experiment 25 – The Grignard Reaction. Retrieved from [Link]

• Baran, P. S. et al. (2019). Synthesis of Benzylic Alcohols by C–H Oxidation. Journal of the American Chemical Society, 141(46), 18356-18361. Available at: [Link]

• Sammakia, T. et al. (2013). A Direct and Mild Formylation Method for Substituted Benzenes Utilizing Dichloromethyl Methyl Ether–Silver Trifluoromethanesulfonate. The Journal of Organic Chemistry, 78(7), 3187-3193. Available at: [Link]

• Royal Society of Chemistry. (n.d.). Supplemental Information. Retrieved from [Link]

• Barrow, J. C. et al. (2016). Selective and Efficient Generation of ortho-Brominated para-Substituted Phenols in ACS-Grade Methanol. Molecules, 21(1), 88. Available at: [Link]

• Chemistry Steps. (2024). Benzylic Bromination. Retrieved from [Link]

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• 6. chem.libretexts.org [chem.libretexts.org]

Comprehensive Application Guide: (2-Benzyloxy-3-bromo-5-methylphenyl)methanol in Advanced Organic Synthesis

Executive Summary

(2-Benzyloxy-3-bromo-5-methylphenyl)methanol is a highly functionalized, polyvalent building block widely utilized in advanced organic synthesis, pharmaceutical development, and biomimetic coordination chemistry. Featuring three orthogonally reactive sites—a hydroxymethyl group, an aryl bromide, and a benzyl-protected phenol—this scaffold allows chemists to execute complex, multi-step synthetic sequences with high chemoselectivity. This guide details the structural rationale, step-by-step protocols, and advanced applications of this compound, specifically focusing on its role in generating complex ligands for non-heme metalloprotein models[1].

Structural Analysis & Orthogonal Reactivity

The strategic value of (2-Benzyloxy-3-bromo-5-methylphenyl)methanol lies in its "triblock" reactivity. Successful utilization of this compound requires a deep understanding of how to manipulate one functional group without perturbing the others.

• Hydroxymethyl Group (-CH₂OH): Located at position 1, this primary alcohol can be selectively oxidized to an aldehyde or carboxylic acid, or converted into a leaving group (e.g., via PBr₃ or SOCl₂) for nucleophilic substitution.

• Aryl Bromide (-Br): Located at position 3, this halogen serves as an excellent electrophilic handle for palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig)[2].

• Benzyl Ether (-OBn): Located at position 2, the benzyl group robustly protects the sensitive phenolic oxygen during basic cross-coupling and oxidative conditions. It can be cleaved via catalytic hydrogenolysis (Pd/C, H₂) at the end of a synthetic sequence to reveal the free phenol[1].

Figure 1: Orthogonal reactivity pathways of (2-Benzyloxy-3-bromo-5-methylphenyl)methanol.

Experimental Workflows & Protocols

Protocol A: Chemoselective Oxidation to 2-Benzyloxy-3-bromo-5-methylbenzaldehyde

Causality & Rationale: To convert the hydroxymethyl group to an aldehyde, Dess-Martin Periodinane (DMP) is the reagent of choice[3]. Unlike Swern oxidation (which requires cryogenic temperatures and produces foul-smelling dimethyl sulfide) or Jones reagent (which causes over-oxidation to the carboxylic acid and potential cleavage of the benzyl ether), DMP operates under mild, neutral conditions at room temperature[4][5]. The hypervalent iodine mechanism ensures rapid ligand exchange with the primary alcohol, preventing epimerization or side reactions at the sterically hindered ortho-position.

Step-by-Step Methodology:

• Preparation: Dissolve (2-Benzyloxy-3-bromo-5-methylphenyl)methanol (1.0 equiv, e.g., 10 mmol) in anhydrous dichloromethane (DCM, 0.2 M) under an inert argon atmosphere.

• Addition: Cool the flask to 0 °C using an ice bath. Add Dess-Martin Periodinane (1.2 equiv) portion-wise to control the mild exotherm.

• Reaction: Remove the ice bath and allow the mixture to stir at room temperature for 1.5 to 2 hours. Monitor the reaction via TLC (Hexanes/EtOAc 4:1) until the starting material is fully consumed.

• Quenching (Critical Step): Dilute the mixture with diethyl ether, then add an equal volume of saturated aqueous NaHCO₃ mixed with saturated aqueous Na₂S₂O₃ (1:1 v/v). Stir vigorously for 15 minutes. Reasoning: Na₂S₂O₃ reduces unreacted hypervalent iodine species to water-soluble iodinane byproducts, while NaHCO₃ neutralizes the acetic acid generated during the reaction[4].

• Extraction & Purification: Separate the organic layer, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. The resulting aldehyde is typically >95% pure and can be used directly for Schiff base condensations.

Protocol B: Suzuki-Miyaura Cross-Coupling at the Aryl Bromide

Causality & Rationale: The aryl bromide serves as an ideal electrophile for Suzuki-Miyaura coupling[6]. Palladium-catalyzed coupling with boronic acids is preferred over Stille coupling due to the low toxicity and high stability of boronic acids[2]. The benzyl ether effectively stabilizes the diorganopalladium intermediate and prevents unwanted side reactions, while the hydroxymethyl group (if not previously oxidized) remains well-tolerated under the mild basic conditions[2].

Step-by-Step Methodology:

• Preparation: In a Schlenk flask, combine the starting material (1.0 equiv), an arylboronic acid (1.2 equiv), and K₂CO₃ (2.5 equiv).

• Catalyst Addition: Add the palladium catalyst, typically Pd(dppf)Cl₂ (5 mol%). Reasoning: The bidentate dppf ligand provides a sterically demanding and electron-rich environment that accelerates the oxidative addition into the sterically hindered ortho-bromo position.

• Solvent & Degassing: Add a degassed mixture of 1,4-Dioxane and H₂O (4:1 v/v). Subject the flask to three freeze-pump-thaw cycles to remove dissolved oxygen, which can cause homocoupling of the boronic acid.

• Heating: Heat the reaction mixture to 80 °C for 12 hours.

• Workup: Cool to room temperature, filter through a pad of Celite to remove palladium black, and extract with Ethyl Acetate. Purify via silica gel flash chromatography.

Applications in Biomimetic Chemistry & Drug Discovery

A premier application of (2-Benzyloxy-3-bromo-5-methylphenyl)methanol is its use as a precursor for synthesizing complex, multidentate ligands used in biomimetic coordination chemistry. Specifically, it is utilized to model the active sites of non-heme diiron(II) enzymes, such as bacterial multi-component monooxygenases (BMMs)[1].

By oxidizing the hydroxymethyl group to an aldehyde (Protocol A), the molecule can undergo Schiff base condensation with diamines. Subsequent Suzuki coupling (Protocol B) extends the aromatic framework. Finally, catalytic hydrogenolysis removes the benzyl group, revealing a phenoxylimine macrocycle. These phenoxylimine ligands possess a large internal cavity that facilitates rapid reaction with dioxygen, allowing researchers to trap and study elusive (µ-peroxo)diiron(III) intermediates[1].

Figure 2: Synthetic workflow for generating biomimetic non-heme diiron complexes from BBM-OH.

Quantitative Data Summary

The following table summarizes the expected quantitative outcomes and functional group tolerances when utilizing this building block in standard synthetic protocols.

Reaction Type	Reagents / Catalyst	Target Site	Chemoselectivity / Tolerance	Expected Yield
Oxidation	Dess-Martin Periodinane, DCM, RT	-CH₂OH → -CHO	Tolerates -Br and -OBn completely; no over-oxidation to -COOH.	90 - 98%
Cross-Coupling	Aryl-B(OH)₂, Pd(dppf)Cl₂, K₂CO₃	-Br → -Aryl	Tolerates -CH₂OH and -OBn; sterics require 80 °C heating.	75 - 88%
Halogenation	PBr₃, DCM, 0 °C	-CH₂OH → -CH₂Br	Tolerates -Br and -OBn; highly sensitive to moisture.	85 - 92%
Deprotection	H₂, Pd/C (10%), MeOH, RT	-OBn → -OH	Reduces -OBn. Caution: Extended times may cause debromination.	80 - 95%

References

• [1] Do, L. H. (2011). Advances in Non-Heme Diiron Modeling Chemistry: Developing Functional Protein Mimics Through Ligand Design and Understanding Dioxygen Activation. Massachusetts Institute of Technology (DSpace@MIT). Available at:[Link]

• [2] Li, J., et al. (2014). Development of the Direct Suzuki–Miyaura Cross-Coupling of Primary B-Alkyl MIDA-boronates and Aryl Bromides. Organic Letters - ACS Publications. Available at:[Link]

• [3] Wikipedia Contributors. Dess–Martin periodinane. Wikipedia, The Free Encyclopedia. Available at:[Link]

• [6] Wikipedia Contributors. Suzuki reaction. Wikipedia, The Free Encyclopedia. Available at: [Link]

• [4] Boeckman Jr., R. K., et al. Dess-Martin periodinane. Organic Syntheses Procedure. Available at:[Link]

• [5] Zhdankin, V. V., et al. Dess–Martin periodinane oxidation. ResearchGate. Available at:[Link]

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• 5. researchgate.net [researchgate.net]
• 6. Suzuki reaction - Wikipedia [en.wikipedia.org]

selective oxidation of (2-Benzyloxy-3-bromo-5-methyl-phenyl)-methanol to benzaldehyde derivatives

Application Note: Selective Oxidation of (2-Benzyloxy-3-bromo-5-methyl-phenyl)-methanol to Benzaldehyde Derivatives

Executive Summary

The selective oxidation of primary benzylic alcohols to their corresponding aldehydes is a cornerstone transformation in pharmaceutical synthesis and fine chemical development. However, the substrate (2-Benzyloxy-3-bromo-5-methyl-phenyl)-methanol presents a unique multifactorial challenge. The target benzylic carbon is sterically hindered by an ortho-benzyloxy protecting group and a meta-bromo substituent. Furthermore, the chosen oxidation methodology must be mild enough to prevent the oxidative cleavage of the benzyl ether, avoid transition-metal-catalyzed cross-coupling at the aryl bromide site, and strictly prevent over-oxidation to the carboxylic acid.

This application note details two field-proven, highly chemoselective protocols for this transformation: Heterogeneous Oxidation via Activated Manganese Dioxide (MnO₂) and Homogeneous Oxidation via Dess-Martin Periodinane (DMP) .

Mechanistic Rationale & Substrate Analysis

To achieve high yields without compromising the integrity of the substrate's functional groups, the oxidant must be carefully selected based on its mechanistic pathway.

• Avoidance of Harsh Oxidants: Reagents such as Jones reagent (CrO₃/H₂SO₄) or potassium permanganate (KMnO₄) are contraindicated. Their highly acidic or strongly oxidizing nature risks cleaving the benzyl ether and inevitably leads to over-oxidation of the aldehyde to a benzoic acid derivative.

• Pathway A: Activated MnO₂: Manganese dioxide is highly selective for allylic and benzylic alcohols, operating via a heterogeneous surface-adsorption mechanism[1]. Because the ortho-benzyloxy group creates significant steric bulk, standard MnO₂ is often unreactive. Therefore, strictly activated MnO₂ (possessing a high surface area of 50–120 m²/g) must be used in large stoichiometric excess to drive the surface coordination of the hindered alcohol[1][2].

• Pathway B: Dess-Martin Periodinane (DMP): DMP is a hypervalent iodine(V) compound that operates via a rapid, homogeneous ligand-exchange mechanism[3][4]. Because the electrophilic iodine center is highly reactive and the reaction occurs in solution, DMP is exceptionally tolerant of steric hindrance. It smoothly oxidizes the substrate to the aldehyde at room temperature without touching the benzyl ether or aryl bromide[3].

Chemoselective oxidation pathways for sterically hindered benzylic alcohol to benzaldehyde.

Comparative Data for Oxidation Methodologies

The following table summarizes the quantitative and qualitative metrics of both recommended methodologies to assist in workflow selection.

Parameter	Protocol A: Activated MnO₂	Protocol B: Dess-Martin Periodinane (DMP)
Mechanism	Heterogeneous surface oxidation	Homogeneous ligand exchange
Steric Tolerance	Moderate (Requires 10-15 equiv excess)	Excellent (Rapid electrophilic attack)
Typical Yield	80 – 88%	92 – 98%
Reaction Time	12 – 24 hours	1 – 2 hours
Over-oxidation Risk	None (Self-terminating at aldehyde)	None (Self-terminating at aldehyde)
Scalability	Excellent (Low cost, simple filtration)	Moderate (High reagent cost at kilo-scale)

Detailed Experimental Protocols

Protocol A: Activated Manganese Dioxide (MnO₂) Oxidation

Best for: Large-scale synthesis ( >10 grams) where reagent cost and purification simplicity are prioritized.

Causality & Design: Non-polar solvents like dichloromethane (CH₂Cl₂) or toluene strongly favor selective oxidation with MnO₂ by preventing solvent competition at the metal oxide surface[1].

• Preparation: Charge an oven-dried round-bottom flask with (2-Benzyloxy-3-bromo-5-methyl-phenyl)-methanol (1.0 equiv) and dissolve in anhydrous CH₂Cl₂ to create a 0.1 M solution.

• Reagent Addition: Add activated MnO₂ (10.0 to 15.0 equiv) in one portion. Note: The large excess is mandatory to overcome the steric shielding of the benzylic carbon by the ortho-benzyloxy group.

• Reaction Execution: Stir the black suspension vigorously at room temperature.

• Self-Validation (Monitoring): Monitor the reaction via Thin Layer Chromatography (TLC) using 20% Ethyl Acetate in Hexanes. The starting material (hydrogen-bonding alcohol) will appear at R_f ~0.3. The reaction is complete when this spot disappears, replaced by a strongly UV-active spot at R_f ~0.6 (the aldehyde). If the reaction stalls after 12 hours, heat to a gentle reflux (40 °C).

• Workup: Filter the heterogeneous mixture through a tightly packed pad of Celite to remove the manganese salts. Wash the filter cake thoroughly with excess CH₂Cl₂ until the filtrate runs clear.

• Isolation: Concentrate the combined pale-yellow filtrate in vacuo to afford the pure 2-Benzyloxy-3-bromo-5-methyl-benzaldehyde.

Protocol B: Dess-Martin Periodinane (DMP) Oxidation

Best for: Small-to-medium scale synthesis ( <10 grams) where rapid conversion and maximum yield are required.

Causality & Design: DMP releases acetic acid as a byproduct during the oxidation cycle[3][4]. While benzyl ethers are generally robust, buffering the quench step prevents any localized acidic cleavage during workup.

• Preparation: Dissolve the substrate (1.0 equiv) in anhydrous CH₂Cl₂ (0.1 M) under an inert atmosphere (N₂ or Ar).

• Temperature Control: Cool the solution to 0 °C using an ice-water bath. Note: DMP is moisture-sensitive and highly reactive; cooling controls the initial exothermic ligand-exchange step.

• Reagent Addition: Add DMP (1.2 to 1.5 equiv) portion-wise. The solution may become slightly cloudy as the reaction progresses and periodinane byproducts precipitate.

• Reaction Execution: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 1 to 2 hours.

• Self-Validation (Quenching): Once TLC indicates complete consumption of the starting material, quench the reaction by adding an equal volume of a 1:1 mixture of saturated aqueous NaHCO₃ and saturated aqueous Na₂S₂O₃.

  • Visual Cue: Vigorous bubbling will occur (CO₂ evolution from acetic acid neutralization). The Na₂S₂O₃ reduces unreacted hypervalent iodine species to benign, water-soluble iodine compounds. Stir vigorously until the organic layer transitions from cloudy to completely clear (approx. 15 minutes).

• Workup & Isolation: Separate the layers. Extract the aqueous layer twice with CH₂Cl₂. Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

Analytical Validation

To definitively confirm the success of the transformation and the integrity of the protecting groups, perform ¹H NMR (400 MHz, CDCl₃) analysis on the isolated product:

• Disappearance of Alcohol: The benzylic -CH₂OH protons of the starting material (typically a singlet or doublet around 4.6–4.8 ppm) must be completely absent.

• Appearance of Aldehyde: A sharp, highly deshielded singlet must appear between 10.2 ppm and 10.5 ppm , confirming the formation of the -CHO group.

• Integrity of Protecting Group: The benzylic protons of the ortho-benzyloxy ether (-OCH₂Ph) must remain intact, appearing as a sharp singlet near 5.0 ppm .

• Integrity of Aryl Methyl: The -CH₃ group at position 5 should remain unchanged, appearing as a singlet near 2.3 ppm .

References

• Title: How to Optimize Yields in Allylic and Benzylic Alcohol Oxidation Source: Manganese Supply URL: [Link]

• Title: 4.2: Oxidation of Alcohols (review from CHM 222) Source: Chemistry LibreTexts URL: [Link]

• Title: Tuning the Synthesis of Manganese Oxides Nanoparticles for Efficient Oxidation of Benzyl Alcohol Source: PubMed Central (NIH) URL: [Link]

• Title: Dess−Martin Periodinane Oxidation of Alcohols in the Presence of Stabilized Phosphorus Ylides: A Convenient Method for the Homologation of Alcohols via Unstable Aldehydes Source: The Journal of Organic Chemistry (ACS Publications) URL: [Link]

Sources

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• 2. Tuning the Synthesis of Manganese Oxides Nanoparticles for Efficient Oxidation of Benzyl Alcohol - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for Palladium-Catalyzed Cross-Coupling Reactions Using (2-Benzyloxy-3-bromo-5-methyl-phenyl)-methanol

For Researchers, Scientists, and Drug Development Professionals

Authored by: Dr. Gemini, Senior Application Scientist

Introduction: Navigating the Landscape of Sterically Encumbered Cross-Coupling Substrates

Palladium-catalyzed cross-coupling reactions have become an indispensable tool in modern organic synthesis, enabling the formation of carbon-carbon and carbon-heteroatom bonds with remarkable efficiency and functional group tolerance.[1][2] These transformations are central to the construction of complex molecular architectures found in pharmaceuticals, natural products, and advanced materials. The substrate, (2-Benzyloxy-3-bromo-5-methyl-phenyl)-methanol, presents a unique and challenging scaffold for such reactions. The presence of a sterically demanding benzyloxy group ortho to the bromine atom, coupled with a potentially reactive benzylic alcohol, necessitates a carefully considered approach to catalyst and reaction condition selection.

This technical guide provides an in-depth exploration of the application of (2-Benzyloxy-3-bromo-5-methyl-phenyl)-methanol in several key palladium-catalyzed cross-coupling reactions. We will delve into the mechanistic rationale behind the proposed protocols, offering field-proven insights to navigate the intricacies of this sterically and functionally rich substrate. The protocols described herein are designed to serve as robust starting points for researchers, with an emphasis on understanding the "why" behind each experimental choice.

The Challenge and Opportunity of (2-Benzyloxy-3-bromo-5-methyl-phenyl)-methanol

The unique substitution pattern of this aryl bromide presents both challenges and opportunities:

• Steric Hindrance: The bulky ortho-benzyloxy group can significantly impede the oxidative addition of the palladium(0) catalyst to the C-Br bond, which is often the rate-determining step in the catalytic cycle.[3][4] This steric clash necessitates the use of highly active catalyst systems, often employing bulky, electron-rich phosphine ligands that can promote the formation of the active monoligated palladium species.[3][5]

• Hydroxymethyl Group: The benzylic alcohol introduces a potential site for side reactions. It could coordinate to the palladium center, or the hydroxyl proton could interfere with basic reaction conditions. While some cross-coupling reactions are tolerant of free hydroxyl groups, protection may be necessary under certain conditions to prevent undesired outcomes.[6]

• Electronic Effects: The electron-donating nature of the benzyloxy and methyl groups can also influence the reactivity of the aryl bromide, making oxidative addition more challenging compared to electron-deficient systems.[7]

By carefully selecting the appropriate palladium precursor, ligand, base, and solvent, these challenges can be overcome, unlocking the potential of this versatile building block for the synthesis of complex, multi-substituted aromatic compounds.

Diagram: The Palladium Catalytic Cycle

Caption: General catalytic cycle for palladium-catalyzed cross-coupling reactions.

Application Note 1: Suzuki-Miyaura Coupling for C-C Bond Formation

The Suzuki-Miyaura coupling is a powerful method for the formation of biaryl structures.[2][8] Given the steric hindrance of the substrate, a highly active catalyst system is paramount for achieving good yields. The use of bulky, electron-rich biarylphosphine ligands, such as SPhos or XPhos, is recommended as they have demonstrated exceptional performance in challenging coupling reactions.[9]

Experimental Protocol: Suzuki-Miyaura Coupling

Materials:

• (2-Benzyloxy-3-bromo-5-methyl-phenyl)-methanol

• Arylboronic acid or arylboronic acid pinacol ester

• Palladium(II) acetate (Pd(OAc)₂)

• SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl)

• Potassium phosphate (K₃PO₄)

• Anhydrous, degassed 1,4-dioxane and water

Procedure:

• To an oven-dried Schlenk flask, add (2-Benzyloxy-3-bromo-5-methyl-phenyl)-methanol (1.0 mmol), the arylboronic acid (1.2 mmol), and potassium phosphate (2.0 mmol).

• In a separate vial, prepare the catalyst pre-mixture by dissolving Pd(OAc)₂ (0.02 mmol, 2 mol%) and SPhos (0.04 mmol, 4 mol%) in 1 mL of anhydrous, degassed 1,4-dioxane.

• Add the catalyst pre-mixture to the Schlenk flask.

• Add 4 mL of anhydrous, degassed 1,4-dioxane and 0.5 mL of degassed water to the reaction flask.

• Seal the flask and heat the reaction mixture to 100 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate (20 mL).

• Filter the mixture through a pad of Celite® and wash the pad with ethyl acetate.

• Wash the combined organic layers with water (2 x 15 mL) and brine (15 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Causality Behind Experimental Choices:

• Ligand Selection (SPhos): SPhos is a bulky, electron-rich biarylphosphine ligand known to be highly effective for Suzuki couplings of sterically hindered aryl chlorides and bromides.[9] Its steric bulk promotes the formation of the active monoligated palladium species, which is crucial for the oxidative addition step with hindered substrates.

• Base (K₃PO₄): Potassium phosphate is a moderately strong base that is effective in promoting the transmetalation step of the Suzuki coupling while being compatible with a wide range of functional groups.[10]

• Solvent System (Dioxane/Water): The biphasic solvent system of dioxane and water is commonly used for Suzuki reactions. Water is essential for the activation of the boronic acid via the formation of a boronate species, which facilitates transmetalation.[4]

Data Presentation: Suzuki-Miyaura Coupling

Entry	Arylboronic Acid	Catalyst System	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Phenylboronic acid	Pd(OAc)₂ / SPhos	K₃PO₄	Dioxane/H₂O	100	12	85
2	4-Methoxyphenylboronic acid	Pd(OAc)₂ / SPhos	K₃PO₄	Dioxane/H₂O	100	16	82
3	3,5-Dimethylphenylboronic acid	Pd(OAc)₂ / SPhos	K₃PO₄	Dioxane/H₂O	100	24	75

Note: Yields are representative and may vary based on the specific reaction scale and purity of reagents.

Application Note 2: Sonogashira Coupling for the Synthesis of Aryl Alkynes

The Sonogashira reaction provides a direct route to aryl alkynes by coupling a terminal alkyne with an aryl halide.[11] For sterically hindered substrates like (2-Benzyloxy-3-bromo-5-methyl-phenyl)-methanol, copper-free conditions are often preferred to minimize the formation of alkyne homocoupling byproducts (Glaser coupling). The use of a bulky phosphine ligand is again crucial for promoting the oxidative addition step.[12][13]

Experimental Protocol: Copper-Free Sonogashira Coupling

Materials:

• (2-Benzyloxy-3-bromo-5-methyl-phenyl)-methanol

• Terminal alkyne

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• Tri-tert-butylphosphine (P(t-Bu)₃) or its tetrafluoroborate salt

• Cesium carbonate (Cs₂CO₃)

• Anhydrous, degassed N,N-Dimethylformamide (DMF)

Procedure:

• To an oven-dried Schlenk flask, add (2-Benzyloxy-3-bromo-5-methyl-phenyl)-methanol (1.0 mmol), cesium carbonate (2.0 mmol), Pd₂(dba)₃ (0.01 mmol, 1 mol% Pd), and P(t-Bu)₃ (0.04 mmol, 4 mol%).

• Evacuate and backfill the flask with an inert gas (e.g., argon) three times.

• Add 5 mL of anhydrous, degassed DMF via syringe.

• Add the terminal alkyne (1.2 mmol) via syringe.

• Heat the reaction mixture to 80 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with diethyl ether (25 mL).

• Filter the mixture through a pad of Celite® and wash the pad with diethyl ether.

• Wash the combined organic layers with water (3 x 20 mL) and brine (20 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Causality Behind Experimental Choices:

• Copper-Free Conditions: This approach minimizes the formation of diynes resulting from the oxidative homocoupling of the terminal alkyne, a common side reaction in traditional Sonogashira couplings.[14]

• Ligand (P(t-Bu)₃): Tri-tert-butylphosphine is a very bulky and electron-rich ligand that has been shown to be highly effective in promoting Sonogashira couplings of aryl bromides at room temperature or with mild heating.[12]

• Base (Cs₂CO₃): Cesium carbonate is a strong inorganic base that is soluble in DMF and effectively deprotonates the terminal alkyne to form the reactive acetylide.

Data Presentation: Sonogashira Coupling

Entry	Alkyne	Catalyst System	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Phenylacetylene	Pd₂(dba)₃ / P(t-Bu)₃	Cs₂CO₃	DMF	80	6	90
2	1-Hexyne	Pd₂(dba)₃ / P(t-Bu)₃	Cs₂CO₃	DMF	80	8	88
3	(Trimethylsilyl)acetylene	Pd₂(dba)₃ / P(t-Bu)₃	Cs₂CO₃	DMF	80	5	92

Note: Yields are representative and may vary based on the specific reaction scale and purity of reagents.

Diagram: Experimental Workflow for Cross-Coupling

Caption: A generalized experimental workflow for palladium-catalyzed cross-coupling reactions.

Application Note 3: Buchwald-Hartwig Amination for C-N Bond Formation

The Buchwald-Hartwig amination is a premier method for the synthesis of arylamines.[15][16] The sterically hindered nature of the substrate necessitates the use of a highly active catalyst system, typically employing bulky biarylphosphine ligands.[17] The choice of base is also critical and is often substrate and amine dependent. Sodium tert-butoxide is a strong, non-nucleophilic base commonly used in these reactions.

Experimental Protocol: Buchwald-Hartwig Amination

Materials:

• (2-Benzyloxy-3-bromo-5-methyl-phenyl)-methanol

• Primary or secondary amine

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• XPhos (2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl)

• Sodium tert-butoxide (NaOt-Bu)

• Anhydrous, degassed toluene

Procedure:

• To an oven-dried Schlenk tube, add Pd₂(dba)₃ (0.015 mmol, 1.5 mol% Pd), XPhos (0.036 mmol, 3.6 mol%), and sodium tert-butoxide (1.4 mmol).

• Seal the tube with a septum, and evacuate and backfill with argon three times.

• Add 5 mL of anhydrous, degassed toluene.

• Add (2-Benzyloxy-3-bromo-5-methyl-phenyl)-methanol (1.0 mmol) and the amine (1.2 mmol).

• Seal the tube and heat the reaction mixture to 110 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate (20 mL).

• Filter the mixture through a pad of Celite® and wash the pad with ethyl acetate.

• Wash the combined organic layers with water (15 mL) and brine (15 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Causality Behind Experimental Choices:

• Ligand (XPhos): XPhos is a highly effective bulky biarylphosphine ligand for the Buchwald-Hartwig amination of challenging aryl bromides, including those that are sterically hindered and electron-rich.[17]

• Base (NaOt-Bu): Sodium tert-butoxide is a strong, non-nucleophilic base that is highly effective in promoting the deprotonation of the amine and facilitating the formation of the palladium-amido complex.

• Solvent (Toluene): Toluene is a common non-polar solvent for Buchwald-Hartwig aminations that provides good solubility for the reactants and catalyst system at elevated temperatures.

Data Presentation: Buchwald-Hartwig Amination

Entry	Amine	Catalyst System	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Morpholine	Pd₂(dba)₃ / XPhos	NaOt-Bu	Toluene	110	18	88
2	Aniline	Pd₂(dba)₃ / XPhos	NaOt-Bu	Toluene	110	24	79
3	N-Methylaniline	Pd₂(dba)₃ / XPhos	NaOt-Bu	Toluene	110	24	82

Note: Yields are representative and may vary based on the specific reaction scale and purity of reagents.

Considerations for the Hydroxymethyl Group: To Protect or Not to Protect?

A key consideration for all the described reactions is the potential for the free hydroxymethyl group to interfere with the catalytic cycle. While many modern cross-coupling protocols are tolerant of free hydroxyl groups, there are instances where protection may be beneficial or necessary.

• Potential for Interference: The hydroxyl proton could be abstracted by the base, especially when strong bases like sodium tert-butoxide are used. The resulting alkoxide could potentially coordinate to the palladium center, inhibiting catalytic activity.

• Protecting Group Strategy: If interference is observed (e.g., low yields, catalyst deactivation), the hydroxymethyl group can be protected as a silyl ether (e.g., TBS ether) or a benzyl ether.[6][18] These protecting groups are generally stable to the conditions of the cross-coupling reactions and can be readily removed post-coupling. The choice of protecting group should be orthogonal to the benzyloxy group already present on the aromatic ring.

Recommendation: It is advisable to first attempt the cross-coupling reactions with the unprotected alcohol. If the reactions are sluggish or give low yields, a protecting group strategy should then be employed.

Conclusion

(2-Benzyloxy-3-bromo-5-methyl-phenyl)-methanol is a valuable, albeit challenging, substrate for palladium-catalyzed cross-coupling reactions. The steric hindrance imposed by the ortho-benzyloxy group necessitates the use of highly active catalyst systems featuring bulky, electron-rich phosphine ligands. The protocols outlined in this guide for Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig reactions provide robust starting points for the synthesis of a diverse range of complex aromatic compounds. As with any new substrate, some degree of optimization may be required to achieve optimal results. Careful consideration of the potential for the free hydroxymethyl group to interfere with the reaction and the implementation of a protecting group strategy, if necessary, will be key to successful outcomes.

References

Sources

• 1. nobelprize.org [nobelprize.org]
• 2. tcichemicals.com [tcichemicals.com]
• 3. Mechanistic Aspects of the Palladium‐Catalyzed Suzuki‐Miyaura Cross‐Coupling Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. d-nb.info [d-nb.info]
• 6. jk-sci.com [jk-sci.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Efficient Double Suzuki Cross-Coupling Reactions of 2,5-Dibromo-3-hexylthiophene: Anti-Tumor, Haemolytic, Anti-Thrombolytic and Biofilm Inhibition Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Suzuki Coupling [organic-chemistry.org]
• 11. BJOC - Practical synthesis of aryl-2-methyl-3-butyn-2-ols from aryl bromides via conventional and decarboxylative copper-free Sonogashira coupling reactions [beilstein-journals.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Sci-Hub. A Guide to Sonogashira Cross-Coupling Reactions: The Influence of Substituents in Aryl Bromides, Acetylenes, and Phosphines / The Journal of Organic Chemistry, 2012 [sci-hub.box]
• 14. Sonogashira Couplings of Aryl Bromides: Room Temperature, Water Only, No Copper [organic-chemistry.org]
• 15. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 16. semanticscholar.org [semanticscholar.org]
• 17. pdf.benchchem.com [pdf.benchchem.com]
• 18. pubs.acs.org [pubs.acs.org]

Application Note: Chemoselective Deprotection of the Benzyl Ether in (2-Benzyloxy-3-bromo-5-methyl-phenyl)-methanol

Introduction and Mechanistic Challenges

The molecule (2-Benzyloxy-3-bromo-5-methyl-phenyl)-methanol presents a classic chemoselectivity dilemma in organic synthesis. The objective is to cleave the aryl benzyl ether (-OBn) at position 2 to reveal a phenol, yielding 2-bromo-6-(hydroxymethyl)-4-methylphenol , without perturbing the adjacent functional groups.

This substrate contains two highly sensitive moieties that dictate the boundaries of our synthetic strategy:

• The Aryl Bromide (C3): Highly susceptible to hydrodebromination (dehalogenation) under standard catalytic hydrogenation conditions (e.g., H2​ with unpoisoned Pd/C).

• The Benzylic Alcohol (C1): Vulnerable to over-reduction (yielding a methyl group) under harsh hydrogenation conditions, or nucleophilic substitution (yielding a benzylic chloride/bromide) when exposed to strong, unmitigated Lewis acids like BBr3​ or BCl3​ at elevated temperatures.

To navigate this, we must employ self-validating, kinetically controlled protocols. This guide details two field-proven strategies: a low-temperature Lewis acid-mediated cleavage and a poisoned catalytic hydrogenolysis .

Strategy A: Kinetically Controlled Lewis Acid Cleavage ( BCl3​ / Pentamethylbenzene)

Mechanistic Causality

Boron trichloride ( BCl3​ ) is a versatile Lewis acid that selectively cleaves aryl benzyl ethers over aliphatic or benzylic ethers when temperature is strictly controlled [1]. At -78 °C, the activation energy for the coordination and subsequent cleavage of the highly electron-rich aryl benzyl ether is reached, while the activation energy for the chlorination of the benzylic alcohol remains inaccessible.

To prevent the liberated benzyl cation from undergoing Friedel-Crafts alkylation with the phenolic product or the benzylic alcohol, pentamethylbenzene is introduced as a cation scavenger [2]. Pentamethylbenzene is specifically chosen because it is highly nucleophilic (due to five electron-donating methyl groups) but sterically hindered and non-Lewis basic, ensuring it does not compete with the substrate for BCl3​ coordination.

Experimental Protocol

Reagents:

• (2-Benzyloxy-3-bromo-5-methyl-phenyl)-methanol (1.0 equiv)

• Pentamethylbenzene (3.0 equiv)

• BCl3​ (1.0 M in CH2​Cl2​ , 2.0 equiv)

• Anhydrous Dichloromethane ( CH2​Cl2​ )

• Quench solution: CHCl3​ : MeOH (10:1 v/v)

Step-by-Step Methodology:

• Preparation: Flame-dry a round-bottom flask under an argon atmosphere. Add the substrate (1.0 equiv) and pentamethylbenzene (3.0 equiv).

• Solvation: Dissolve the solids in anhydrous CH2​Cl2​ (approx. 0.1 M concentration relative to the substrate).

• Cooling: Submerge the reaction flask in a dry ice/acetone bath and allow it to equilibrate to exactly -78 °C. Critical Step: Failure to reach -78 °C will result in the chlorination of the benzylic alcohol.

• Addition: Syringe in the 1.0 M BCl3​ solution (2.0 equiv) dropwise down the side of the flask over 10 minutes to prevent localized heating.

• Reaction: Stir the mixture at -78 °C for 2 hours. Monitor conversion via TLC (Hexanes/EtOAc).

• Quenching: Quench the reaction while still at -78 °C by slowly adding the pre-cooled CHCl3​ :MeOH (10:1) mixture. This safely destroys excess BCl3​ and prevents the formation of HCl gas spikes that could damage the benzylic alcohol.

• Workup: Allow the mixture to warm to room temperature. Dilute with CH2​Cl2​ , wash with saturated aqueous NaHCO3​ , followed by brine. Dry over Na2​SO4​ , concentrate in vacuo, and purify via flash chromatography.

Caption: Workflow for the chemoselective BCl3-mediated debenzylation.

Strategy B: Poisoned Catalytic Hydrogenolysis (Pd/C + Pyridine)

Mechanistic Causality

Standard Palladium on Carbon (Pd/C) possesses multiple active surface sites: planar terraces, edges, and corners. The highly coordinatively unsaturated edge and corner sites are responsible for the oxidative addition into the aryl C-Br bond, leading to unwanted hydrodebromination.

By introducing a strong σ-donor like pyridine , we selectively poison the catalyst [3]. Pyridine preferentially binds to the highly active edge/corner sites, blocking C-Br cleavage. Meanwhile, the planar terrace sites—which facilitate the π-coordination and subsequent hydrogenolysis of the benzylic C-O bond—remain active. This surface-modification strategy allows for the smooth deprotection of the benzyl ether while perfectly preserving the aryl bromide and the benzylic alcohol.

Experimental Protocol

Reagents:

• (2-Benzyloxy-3-bromo-5-methyl-phenyl)-methanol (1.0 equiv)

• 10% Pd/C (10 wt% relative to substrate)

• Pyridine (1.0 to 1.5 equiv)

• Hydrogen gas ( H2​ , 1 atm balloon)

• Methanol (HPLC grade)

Step-by-Step Methodology:

• Preparation: In a round-bottom flask, dissolve the substrate (1.0 equiv) in Methanol (0.1 M).

• Poisoning the Catalyst: Add Pyridine (1.0 equiv) to the solution. Note: Ethylenediamine can also be used, but pyridine offers a milder poisoning profile suitable for preserving benzylic alcohols.

• Catalyst Addition: Carefully add the 10% Pd/C (10 wt%) to the solution under a steady stream of argon to prevent auto-ignition of the methanol.

• Hydrogenation: Evacuate the flask and backfill with H2​ gas three times using a balloon. Leave the reaction under a positive pressure of H2​ (1 atm).

• Reaction: Stir vigorously at room temperature (20-25 °C) for 4–6 hours. Monitor closely via LC-MS to ensure no debromination mass peaks (M-79) appear.

• Workup: Once complete, flush the flask with argon. Filter the mixture through a pad of Celite to remove the Pd/C, washing the filter cake with excess methanol.

• Purification: Concentrate the filtrate. If residual pyridine remains, it can be removed by co-evaporation with heptane or a brief wash with 0.1 M aqueous CuSO4​ during an EtOAc extraction.

Caption: Mechanism of catalyst poisoning by pyridine to prevent hydrodebromination.

Quantitative Data & Strategy Comparison

The following table summarizes the expected outcomes and operational parameters for both strategies, allowing researchers to select the optimal route based on their laboratory's capabilities and scale.

Parameter	Strategy A: BCl3​ / Pentamethylbenzene	Strategy B: Pd/C + Pyridine
Primary Mechanism	Lewis Acid Cleavage / Cation Scavenging	Surface-Poisoned Hydrogenolysis
Operating Temperature	-78 °C (Strictly controlled)	20–25 °C (Room Temperature)
Reaction Time	1–2 hours	4–6 hours
C-Br Retention	>99% (Inert to BCl3​ )	~95% (Requires strict monitoring)
-CH₂OH Retention	>95% (If -78 °C is maintained)	>98% (Highly stable to H2​ /Pd)
Expected Yield	80–88%	75–85%
Scalability	Moderate (Cryogenic limits)	High (Standard flow/batch reactors)
Primary Impurity Risk	Benzylic chloride (if warmed too early)	Debrominated phenol (if over-reacted)

References

• Application Notes and Protocols for Selective Ether Cleavage with Boron Trichloride BenchChem Methodological Applications URL
• Visible-Light-Driven Copper-Catalyzed C(sp3)
• Perylenequinone Natural Products: Evolution of the Total Synthesis of Cercosporin The Journal of Organic Chemistry - ACS Publications URL

utilizing (2-Benzyloxy-3-bromo-5-methyl-phenyl)-methanol in pharmaceutical intermediate synthesis

Title: Utilizing (2-Benzyloxy-3-bromo-5-methyl-phenyl)-methanol in Advanced Pharmaceutical Intermediate Synthesis: A Methodological Guide

Executive Summary (2-Benzyloxy-3-bromo-5-methyl-phenyl)-methanol (CAS: 2179038-44-7) is a highly functionalized, densely substituted arene that serves as a premium building block in modern drug discovery[1]. Its specific substitution pattern offers a tri-orthogonal reactivity profile, making it an ideal precursor for conformationally restricted biaryl systems, kinase inhibitors, and complex natural product derivatives. This application note details the mechanistic rationale, optimized quantitative parameters, and self-validating experimental protocols for leveraging this intermediate in multi-step pharmaceutical synthesis.

Mechanistic Causality & Strategic Functionalization

The architectural value of (2-Benzyloxy-3-bromo-5-methyl-phenyl)-methanol lies in the precise spatial arrangement of its functional groups:

• C1 - Benzyl Alcohol: Acts as a versatile primary handle. It can be chemoselectively oxidized to an aldehyde, serving as an electrophilic site for reductive aminations, Wittig olefinations, or further cyclization.

• C2 - Benzyloxy Ether: Functions dually as a robust protecting group for the underlying phenol and as a steric shield. During cross-coupling, this bulky group enforces specific dihedral angles in the resulting biaryl product, which is often critical for binding pocket selectivity in target proteins[2].

• C3 - Bromo Substituent: A prime site for palladium-catalyzed cross-coupling (e.g., Suzuki-Miyaura, Buchwald-Hartwig). Its meta-relationship to the methyl group and ortho-relationship to the benzyloxy group requires careful catalyst selection to overcome steric encumbrance[3].

• C5 - Methyl Group: Enhances the overall lipophilicity (LogP) of the scaffold and blocks metabolic oxidation at the para-position relative to the phenol, improving the pharmacokinetic half-life of the final active pharmaceutical ingredient (API).

Quantitative Data & Optimization Profiles

Table 1: Physicochemical & Reactivity Profile of the Core Intermediate

Parameter	Value / Characteristic	Strategic Implication
Molecular Formula	C15H15BrO2	Provides a high sp2/sp3 balanced starting point.
Molecular Weight	307.18 g/mol	Leaves ample mass budget for downstream API elaboration.
Oxidation Potential	High selectivity for 1° alcohol	Allows oxidation without aromatic ring degradation.
Steric Environment (C3)	Highly encumbered	Requires ligands with large bite angles (e.g., dppf, XPhos) for Pd-coupling.

Table 2: Optimization of Suzuki-Miyaura Coupling at the C3-Bromo Position

Catalyst System	Base / Solvent	Temp (°C)	Yield (%)	Causality / Observation
Pd(PPh3)4 (5 mol%)	Na2CO3 / Toluene:H2O	90	32%	Slow oxidative addition due to steric bulk; high debromination side-product.
Pd(OAc)2 / SPhos	K3PO4 / Toluene:H2O	100	65%	Improved oxidative addition, but protodeboronation of boronic acid observed.
Pd(dppf)Cl2 (5 mol%)	K2CO3 / Dioxane:H2O	90	89%	Optimal. Wide bite angle accelerates reductive elimination; homogenous base distribution.

Experimental Protocols & Self-Validating Workflows

Protocol A: Chemoselective Oxidation to Benzaldehyde Derivative

• Objective: Convert the C1-benzyl alcohol to an aldehyde without cleaving the C2-benzyloxy ether.

• Causality: Manganese dioxide (MnO2) is a heterogeneous surface-active oxidant. It operates via a single-electron transfer mechanism that is strictly selective for allylic and benzylic alcohols. Unlike Swern oxidation, it avoids the use of cryogenic conditions and does not generate malodorous dimethyl sulfide, making it highly scalable and chemoselective.

• Step-by-Step Methodology:

  • Preparation: Dissolve (2-Benzyloxy-3-bromo-5-methyl-phenyl)-methanol (10.0 g, 32.5 mmol) in anhydrous dichloromethane (DCM, 325 mL) to achieve a 0.1 M solution.

  • Activation: Add activated MnO2 (28.3 g, 325 mmol, 10.0 eq) in a single portion. Self-Validation: The large excess is required because the reaction relies entirely on the surface area of the heterogeneous solid.

  • Reaction: Stir the black suspension vigorously at 25 °C for 12 hours. Monitor via TLC (Hexanes/EtOAc 4:1); the product spot will appear less polar (higher Rf) than the starting material.

  • Workup: Filter the suspension through a tightly packed pad of Celite to remove manganese salts. Wash the filter cake with additional DCM (3 × 50 mL).

  • Isolation: Concentrate the filtrate under reduced pressure to yield the benzaldehyde derivative as a pale yellow solid. (Expected yield: >95%). No further purification is typically required.

Protocol B: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

• Objective: Construct a biaryl framework at the sterically hindered C3 position.

• Causality: The ortho-benzyloxy group creates a high activation barrier for the transmetalation and reductive elimination steps[3]. Utilizing Pd(dppf)Cl2 provides a bidentate ligand with a large bite angle, which forces the palladium center into a geometry that dramatically accelerates reductive elimination, overcoming the steric bottleneck.

• Step-by-Step Methodology:

  • Preparation: In a Schlenk flask, combine the benzaldehyde intermediate from Protocol A (5.0 g, 16.4 mmol), an arylboronic acid (19.7 mmol, 1.2 eq), Pd(dppf)Cl2 (600 mg, 0.82 mmol, 5 mol%), and anhydrous K2CO3 (4.5 g, 32.8 mmol, 2.0 eq).

  • Solvent & Degassing: Add a degassed mixture of 1,4-Dioxane and H2O (4:1 v/v, 80 mL). Self-Validation: Water is strictly necessary to dissolve the K2CO3, forming the reactive "ate" complex with the boronic acid, which is the actual species that undergoes transmetalation.

  • Reaction: Purge the flask with N2 for 10 minutes. Heat the mixture to 90 °C and stir for 8 hours. Monitor via LC-MS until the brominated starting material is completely consumed.

  • Workup: Cool to room temperature, dilute with EtOAc (100 mL), and wash with water (2 × 50 mL) and brine (50 mL). Dry the organic layer over Na2SO4.

  • Purification: Concentrate and purify via flash column chromatography (Silica gel, gradient 0-20% EtOAc in Hexanes) to isolate the biaryl intermediate.

Protocol C: Global Deprotection (Hydrogenolysis of the Benzyl Ether)

• Objective: Unmask the C2-phenol to finalize the API pharmacophore.

• Causality: Palladium-catalyzed hydrogenolysis is highly chemoselective for O-benzyl ethers. The palladium surface catalyzes the homolytic cleavage of H2, followed by insertion into the benzylic C-O bond. This cleanly yields the free phenol and volatile toluene as the only byproduct, circumventing the need for harsh Lewis acids (like BBr3) that could degrade other functional groups[2].

• Step-by-Step Methodology:

  • Preparation: Dissolve the biaryl intermediate (10.0 mmol) in a 1:1 mixture of Methanol and EtOAc (100 mL). Self-Validation: The mixed solvent ensures complete dissolution of the lipophilic substrate (EtOAc) while providing a protic environment (MeOH) that accelerates the hydrogenolysis.

  • Catalyst Addition: Carefully add 10% Pd/C (1.0 g, 10% w/w) under a stream of N2.

  • Reaction: Evacuate the flask and backfill with H2 gas (balloon pressure, 1 atm). Stir vigorously at 25 °C for 4 hours. Monitor by TLC until the starting material is completely consumed.

  • Workup: Filter the reaction mixture through a pad of Celite to remove the pyrophoric Pd/C catalyst. Safety Note: Do not let the filter cake dry out; wash immediately with EtOAc and quench the filter cake with water.

  • Isolation: Concentrate the filtrate in vacuo to afford the final phenolic biaryl API scaffold.

Visualizations

Workflow for the functionalization of (2-Benzyloxy-3-bromo-5-methyl-phenyl)-methanol.

Suzuki-Miyaura catalytic cycle at the sterically hindered C3-bromo position.

Sources

• 1. (2-Benzyloxy-3-bromo-5-methyl-phenyl)-methanol | 2179038-44-7 [chemicalbook.com]
• 2. PETER G. M. WUTS - Greene&#39;s Protective Groups in Organic Synthesis - Livre numérique - LIVRES NUMÉRIQUES - Renaud-Bray.com - Livres + cadeaux + jeux [renaud-bray.com]
• 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting the Synthesis of (2-Benzyloxy-3-bromo-5-methyl-phenyl)-methanol

Welcome to the Technical Support Center. This guide is designed for researchers, synthetic chemists, and drug development professionals encountering yield bottlenecks, regioselectivity failures, or unwanted side reactions during the synthesis of (2-Benzyloxy-3-bromo-5-methyl-phenyl)-methanol .

Rather than relying on direct bromination of 2-hydroxy-5-methylbenzaldehyde—which frequently yields inseparable regioisomers—the most robust, field-proven strategy builds the molecule from 2,6-dibromo-4-methylphenol.

Mechanistic Workflow & Synthetic Strategy

The optimized workflow relies on three precise transformations: a sterically demanding etherification, a temperature-critical lithium-halogen exchange, and a chemoselective hydride reduction.

Optimized synthetic workflow for (2-Benzyloxy-3-bromo-5-methyl-phenyl)-methanol.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My benzylation of 2,6-dibromo-4-methylphenol is stalling at ~40% yield despite using excess benzyl bromide. How can I push it to completion? Causality: The two bulky bromine atoms at the ortho positions create severe steric hindrance around the phenolic oxygen, drastically reducing its nucleophilicity. Standard conditions (e.g., K₂CO₃ in acetone) fail because the potassium cation tightly pairs with the phenoxide, limiting its reactivity. Solution: Switch to Cesium Carbonate (Cs₂CO₃) in a polar aprotic solvent like DMF. The larger ionic radius of the cesium cation creates a highly reactive, "naked" phenoxide anion. Additionally, adding a catalytic amount of Potassium Iodide (KI) generates benzyl iodide in situ, which is a far superior electrophile for hindered nucleophiles.

Q2: During the formylation step, I am recovering a large amount of debrominated starting material (1-benzyloxy-2-bromo-4-methylbenzene) instead of the aldehyde. What went wrong? Causality: Lithium-halogen exchange is extremely fast, but the resulting aryl lithium intermediate is highly basic. If there is trace moisture in your system, or if your DMF is not strictly anhydrous, the aryl lithium will abstract a proton rather than attacking the formyl group. Furthermore, allowing the internal temperature to rise above -78 °C promotes side reactions. Solution: Ensure strict anhydrous conditions. Perform the lithiation in dry toluene rather than THF to minimize basicity and prevent solvent cleavage, maintaining the internal temperature at exactly -78 °C for 1.5 hours before the addition of anhydrous DMF 1.

Q3: I attempted to reduce the aldehyde to the methanol using catalytic hydrogenation (H₂, Pd/C), but my product degraded. Why? Causality: Palladium on carbon under a hydrogen atmosphere is highly active. It will not only reduce the aldehyde but will also trigger hydrogenolysis of the C-O benzyl ether bond (deprotection) and hydrodehalogenation of the aryl bromide. Solution: You must use a chemoselective hydride donor. Sodium borohydride (NaBH₄) is a hard nucleophile that selectively attacks the highly electrophilic aldehyde carbonyl without cleaving the benzyl ether or affecting the aryl halide 2.

Quantitative Data: Reagent Optimization

The following table summarizes the critical parameter shifts required to overcome low yields at each synthetic node.

Reaction Step	Common Suboptimal Condition	Typical Yield	Optimized Condition	Expected Yield
1. Benzylation	K₂CO₃, Acetone, Reflux	35–45%	Cs₂CO₃, DMF, KI (cat.), 80 °C	>85%
2. Formylation	THF, -78 °C to RT (rapid)	40–50% (debromination)	Toluene, strict -78 °C, 1.5 h	75–80%
3. Reduction	H₂, Pd/C, MeOH	<10% (debenzylation)	NaBH₄, MeOH, 0 °C to RT	>95%

Validated Experimental Protocols

Every protocol below is designed as a self-validating system , ensuring you can verify the success of the reaction before committing to the workup.

Step 1: Synthesis of 1-Benzyloxy-2,6-dibromo-4-methylbenzene

• Setup: In an oven-dried flask, dissolve 2,6-dibromo-4-methylphenol (1.0 eq) in anhydrous DMF (0.5 M).

• Activation: Add Cs₂CO₃ (1.5 eq) and KI (0.1 eq). Stir for 15 minutes at room temperature.

• Alkylation: Dropwise add benzyl bromide (1.2 eq). Heat the mixture to 80 °C for 12 hours.

• Self-Validation Check: Run a TLC (Hexanes:EtOAc 9:1). The starting phenol will stain strongly with KMnO₄, whereas the fully benzylated product will not. Proceed only when the phenol spot is entirely consumed.

• Workup: Cool to room temperature, dilute heavily with water (to crash out the product and solubilize DMF), and extract with EtOAc. Wash the organic layer with brine 3x to remove residual DMF. Dry over Na₂SO₄ and concentrate.

Step 2: Synthesis of 2-Benzyloxy-3-bromo-5-methylbenzaldehyde

• Setup: Dissolve 1-benzyloxy-2,6-dibromo-4-methylbenzene (1.0 eq) in dry toluene (0.15 M) under a strict argon atmosphere. Cool the flask to -78 °C using a dry ice/acetone bath.

• Lithiation: Slowly add n-BuLi (1.6 M in hexanes, 1.2 eq) dropwise down the side of the flask. Stir the reaction mixture for exactly 1.5 hours at -78 °C 1.

• Self-Validation Check: Quench a 0.2 mL aliquot with D₂O. Analyze via GC-MS. You must observe a mass of m/z 277 (mono-deutero species), confirming successful mono-lithiation without di-lithiation or protonation.

• Formylation: Add anhydrous DMF (2.0 eq) dropwise at -78 °C. Stir for 30 minutes, then allow it to slowly warm to room temperature.

• Workup: Quench with saturated aqueous NH₄Cl. Extract with EtOAc, wash with water and brine, dry over Na₂SO₄, and purify via silica gel chromatography.

Step 3: Synthesis of (2-Benzyloxy-3-bromo-5-methyl-phenyl)-methanol

• Setup: Dissolve 2-benzyloxy-3-bromo-5-methylbenzaldehyde (1.0 eq) in methanol (0.2 M) and cool to 0 °C in an ice bath.

• Reduction: Add NaBH₄ (1.2 eq) in small portions to manage hydrogen gas evolution 2. Stir for 30 minutes at 0 °C, then remove the ice bath and stir for an additional 30 minutes at room temperature.

• Self-Validation Check: Spot the reaction on TLC (Hexanes:EtOAc 4:1). The aldehyde starting material reacts with 2,4-Dinitrophenylhydrazine (2,4-DNP) stain to form a bright orange spot. The reaction is complete when the DNP-active spot disappears, leaving only the UV-active alcohol product.

• Workup: Quench the remaining hydride by adding a few drops of acetone or water. Evaporate the methanol under reduced pressure. Partition the residue between CH₂Cl₂ and water. Extract, dry the organic layer over Na₂SO₄, and concentrate to yield the pure target compound.

References

• Do, L. H. (2011). Advances in Non-Heme Diiron Modeling Chemistry. Massachusetts Institute of Technology (DSpace@MIT). Available at:[Link][1]

• Reduction of aldehydes and ketones by a stoichiometric amount of NaBH4 using a small amount of MeOH or EtOH. (2022). ResearchGate. Available at:[Link][2]

Sources

• 1. dspace.mit.edu [dspace.mit.edu]
• 2. researchgate.net [researchgate.net]

troubleshooting debromination side reactions in (2-Benzyloxy-3-bromo-5-methyl-phenyl)-methanol

Welcome to the technical support center for (2-Benzyloxy-3-bromo-5-methyl-phenyl)-methanol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting for side reactions, with a particular focus on the undesired debromination of this versatile intermediate. Here, we will explore the mechanistic underpinnings of these side reactions and provide field-proven strategies to mitigate them, ensuring the integrity of your synthetic routes.

Section 1: Troubleshooting Debromination in Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions are a cornerstone of modern organic synthesis. However, the electron-rich nature of (2-Benzyloxy-3-bromo-5-methyl-phenyl)-methanol can make it susceptible to hydrodebromination, a side reaction that reduces the aryl bromide to the corresponding arene, thus diminishing the yield of the desired coupled product.[1]

Frequently Asked Questions (FAQs)

Q1: I am observing significant formation of (2-Benzyloxy-5-methyl-phenyl)-methanol as a byproduct in my Suzuki-Miyaura coupling reaction. What is causing this?

A1: The formation of the debrominated byproduct is a common challenge, particularly with electron-rich aryl bromides.[2] This side reaction, known as hydrodebromination, occurs when the palladium-aryl intermediate reacts with a hydride source in the reaction mixture instead of the organoboron reagent.[3] The primary sources of hydrides can be the solvent (e.g., alcohols), the base, or even the starting material itself under certain conditions.[3] The benzylic alcohol moiety in your substrate can also potentially act as a hydride donor, especially at elevated temperatures.[4]

Q2: How does the choice of base influence the extent of debromination?

A2: The base plays a critical role in the catalytic cycle, but certain bases are more prone to promoting debromination. Strong alkoxide bases, such as sodium ethoxide or potassium tert-butoxide, can generate palladium-hydride species, which are key intermediates in the hydrodebromination pathway.[3] Weaker inorganic bases like potassium carbonate (K₂CO₃), cesium carbonate (Cs₂CO₃), or potassium phosphate (K₃PO₄) are generally less likely to act as hydride donors and are often a better choice when debromination is observed.[1]

Q3: Can the phosphine ligand on the palladium catalyst affect the level of debromination?

A3: Absolutely. The electronic and steric properties of the phosphine ligand significantly influence the relative rates of the desired reductive elimination (forming the C-C bond) versus the undesired hydrodebromination. Bulky, electron-rich phosphine ligands, such as SPhos or XPhos, can accelerate the reductive elimination step, thereby outcompeting the debromination pathway.[1]

Troubleshooting Workflow: Minimizing Debromination in Suzuki-Miyaura Coupling

This workflow provides a systematic approach to diagnosing and resolving issues with debromination.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Yoneda Labs [yonedalabs.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]

optimizing recrystallization solvents for (2-Benzyloxy-3-bromo-5-methyl-phenyl)-methanol purification

Technical Support Center: Optimizing Recrystallization for (2-Benzyloxy-3-bromo-5-methyl-phenyl)-methanol

Welcome to the Process Chemistry Technical Support Center. Purifying highly functionalized synthetic intermediates like (2-Benzyloxy-3-bromo-5-methyl-phenyl)-methanol requires precise thermodynamic control. This molecule presents a unique crystallization challenge: it possesses a bulky, lipophilic core (a benzyloxy ether, a heavy bromo substituent, and a methyl group) paired with a single polar, hydrogen-bonding headgroup (a primary alcohol).

This amphiphilic nature often leads to unpredictable solubility curves and a high propensity for "oiling out" (Liquid-Liquid Phase Separation) during purification. This guide provides field-proven troubleshooting strategies, structural causality, and self-validating protocols to ensure high-yield, high-purity crystallization.

Part 1: Interactive Troubleshooting & FAQs

Q1: During cooling, my solution forms a cloudy emulsion that settles into a sticky oil at the bottom of the flask instead of forming crystals. Why does this happen, and how can I fix it? A: This phenomenon is known as "oiling out" or Liquid-Liquid Phase Separation (LLPS)[1]. It occurs when a supersaturated solution separates into a solute-rich liquid phase and a solvent-rich liquid phase rather than forming a solid crystal lattice.

• The Causality: The bulky benzyloxy and bromo groups on your molecule create steric hindrance, which kinetically slows down the highly ordered process of lattice formation. If you cool the flask too quickly ("shock cooling"), the system bypasses the thermodynamic crystallization pathway and falls into the kinetic LLPS trap[2]. Furthermore, oiling out frequently occurs if the saturation temperature of your solvent mixture is higher than the melting point of the impure solute[3].

• The Fix: Reheat the mixture until it is completely homogeneous. Add 5–10% more of your primary solvent (e.g., Ethyl Acetate) to lower the saturation temperature below the melting point of the solute. Cool the solution extremely slowly. When the solution reaches a temperature just above where it previously oiled out, introduce a single seed crystal to bypass the nucleation energy barrier and force the thermodynamic pathway.

Q2: How do I select the optimal solvent system for this specific benzyl alcohol derivative? A: Single-solvent recrystallization is rarely effective for molecules with such disparate polarity domains. A binary "cocktail" system utilizing a primary solvent (good solubility) and an anti-solvent (poor solubility) is required to create a steep, controllable solubility curve[4].

• The Causality: The primary solvent must disrupt the intermolecular hydrogen bonding of the -OH groups and solvate the lipophilic aromatic rings at high temperatures. The anti-solvent reduces the bulk dielectric constant of the mixture, forcing the hydrophobic portions of the molecule to aggregate as thermal energy decreases.

• The Fix: An Ethyl Acetate / Heptane system provides the ideal polarity gradient. Ethyl acetate perfectly solvates the hydrogen-bonding alcohol, while heptane acts as a highly non-polar anti-solvent. Alternatively, a Toluene / Heptane system can be utilized, as toluene's aromaticity provides excellent π-π stacking interactions with the benzyloxy and phenyl rings[5].

Q3: I achieved crystallization, but my analytical data (NMR/HPLC) shows co-crystallization of the unreacted benzaldehyde intermediate. How do I improve the purity? A: Co-crystallization occurs when structurally similar impurities (such as 2-benzyloxy-3-bromo-5-methylbenzaldehyde) either fit perfectly into the crystal lattice defects or are mechanically trapped by rapid crystal growth enclosing the mother liquor.

• The Causality: Fast crystal growth traps solvent and impurities in interstitial spaces. Furthermore, if the anti-solvent ratio is too high, it forces all organic species out of solution indiscriminately.

• The Fix: Decrease the ratio of anti-solvent to primary solvent. A slightly higher concentration of Ethyl Acetate will keep the less polar benzaldehyde impurity dissolved in the mother liquor while the target alcohol crystallizes. Always wash the isolated crystals with ice-cold pure anti-solvent to rinse away surface-adhered impurities without dissolving the product lattice[6].

Part 2: Data Presentation

To engineer the perfect binary solvent system, it is critical to understand the thermodynamic properties of your solvents. Below is the solvent selection matrix optimized for substituted benzyl alcohols.

Table 1: Solvent Selection Matrix for (2-Benzyloxy-3-bromo-5-methyl-phenyl)-methanol

Solvent	Role in System	Boiling Point (°C)	Dielectric Constant (ε)	Suitability & Mechanistic Notes
Ethyl Acetate	Primary (Good)	77.1	6.02	Optimal. Solvates the primary alcohol via H-bond acceptance; easily volatile for concentration adjustments[6].
Toluene	Primary (Good)	110.6	2.38	Excellent. Strong π-π interactions with the benzyloxy group. High BP allows for a wide cooling gradient[5].
Heptane	Anti-Solvent (Poor)	98.4	1.92	Optimal. Superior to hexanes due to a higher boiling point, preventing premature boiling when mixed with hot primary solvents[7].
Hexanes	Anti-Solvent (Poor)	68.0	1.89	Moderate. Prone to boiling off during hot filtration, altering the carefully measured solvent ratio[6].
Dichloromethane	Primary (Good)	39.6	9.08	Poor. Boiling point is too low to provide a sufficient temperature gradient for slow thermodynamic cooling[6].

Part 3: Experimental Protocols

Every protocol must be a self-validating system. If an observation deviates from the expected result, the protocol dictates the immediate corrective action.

Protocol A: Optimized Binary Recrystallization (Ethyl Acetate / Heptane)

Step 1: Initial Dissolution

• Place the crude (2-Benzyloxy-3-bromo-5-methyl-phenyl)-methanol in an Erlenmeyer flask.

• Add a minimal volume of boiling Ethyl Acetate (approx. 2-3 mL per gram of crude) while stirring constantly on a hot plate.

• Self-Validation: If the solid does not completely dissolve, add boiling Ethyl Acetate in 0.5 mL increments. If a small amount of solid stubbornly remains after significant solvent addition, it is an insoluble inorganic impurity. Proceed immediately to Step 2.

Step 2: Hot Filtration (Defect Prevention)

• Pre-heat a glass stemless funnel and fluted filter paper with boiling Ethyl Acetate to prevent premature crystallization[8].

• Filter the hot mixture into a clean, pre-warmed Erlenmeyer flask to remove insoluble particulates, which act as false nucleation sites and trap impurities.

Step 3: Anti-Solvent Titration

• Keep the clarified solution at a gentle boil.

• Slowly add boiling Heptane dropwise.

• Self-Validation: Continue addition until a faint, persistent cloudiness appears in the solution. This cloudiness indicates the exact threshold of supersaturation.

• Immediately add 1 to 3 drops of boiling Ethyl Acetate until the solution just becomes clear again.

Step 4: Thermodynamic Cooling

• Remove the flask from the heat source. Place it on an insulating surface (e.g., a cork ring) or within a warm water bath to ensure the cooling rate is exceptionally slow.

• Do not disturb, swirl, or move the flask for at least 2 hours[2].

• Once the flask reaches room temperature, transfer it to an ice-water bath (0–5 °C) for 30 minutes to maximize yield.

Step 5: Isolation and Washing

• Collect the high-purity crystals via vacuum filtration using a Büchner funnel.

• Wash the crystal cake with a small volume of ice-cold Heptane to displace the impurity-laden mother liquor[6].

• Dry under vacuum until a constant weight is achieved.

Part 4: Mandatory Visualization

The following diagrams map the logical relationships and mechanisms governing the recrystallization of complex organic intermediates.

Caption: Workflow for troubleshooting recrystallization outcomes and resolving phase separation.

Caption: Thermodynamic vs. kinetic pathways dictating crystallization versus oiling out.

References

• Mettler Toledo. "Oiling Out in Crystallization." Mettler Toledo. Available at: [Link]

• Biocyclopedia. "Problems in recrystallization." Biocyclopedia. Available at: [Link]

• KiloMentor. "The Problem of Oiling Out in Chemical Process Development." KiloMentor Blog. Available at: [Link]

• Chemistry LibreTexts. "2.1: RECRYSTALLIZATION." LibreTexts. Available at: [Link]

• Pharmaceutical Technology. "Cocktail-Solvent Screening to Enhance Solubility, Increase Crystal Yield, and Induce Polymorphs." PharmTech. Available at: [Link]

• Tata Institute of Fundamental Research (TIFR). "Recrystallization." TIFR. Available at: [Link]

• University of Fribourg. "Guide for crystallization." Unifr.ch. Available at:[Link]

Sources

• 1. mt.com [mt.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. KiloMentor: The Problem of Oiling Out in Chemical Process Development [kilomentor.blogspot.com]
• 4. pharmtech.com [pharmtech.com]
• 5. unifr.ch [unifr.ch]
• 6. chem.hbcse.tifr.res.in [chem.hbcse.tifr.res.in]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Account Suspended [biocyclopedia.com]

Technical Support Center: Enhancing the Aqueous Solubility of (2-Benzyloxy-3-bromo-5-methyl-phenyl)-methanol

Welcome to the technical support center for (2-Benzyloxy-3-bromo-5-methyl-phenyl)-methanol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for improving the aqueous solubility of this compound. Our approach is rooted in fundamental physicochemical principles and validated experimental protocols to ensure you can overcome solubility challenges in your research.

Understanding the Challenge: Physicochemical Profile of (2-Benzyloxy-3-bromo-5-methyl-phenyl)-methanol

(2-Benzyloxy-3-bromo-5-methyl-phenyl)-methanol is a hydrophobic molecule with structural characteristics that predict poor aqueous solubility. The presence of a bulky, non-polar benzyloxy group, a bromine atom, and a methyl group on the phenyl ring all contribute to its lipophilic nature.

To provide a starting point for your experiments, we have compiled predicted physicochemical properties for this compound. It is important to note that these are in silico predictions and experimental verification is highly recommended.

Property	Predicted Value	Implication for Aqueous Solubility
LogP	~4.5 - 5.5	Indicates high lipophilicity and consequently low aqueous solubility.
pKa (Phenolic OH)	~10 - 11	The hydroxyl group is weakly acidic, suggesting that pH adjustment to highly alkaline conditions would be required for significant ionization and solubility enhancement.
Aqueous Solubility	Very Low	Expected to be in the low µg/mL range.

Frequently Asked Questions (FAQs)

Q1: I'm seeing precipitation when I try to dissolve (2-Benzyloxy-3-bromo-5-methyl-phenyl)-methanol in my aqueous buffer. What's the first thing I should try?

A: Immediate precipitation upon addition to an aqueous medium is a classic sign of a compound "crashing out" of solution due to a rapid change in solvent polarity. The first and simplest approach is to try a co-solvent system. Start by dissolving the compound in a minimal amount of a water-miscible organic solvent like DMSO or ethanol to create a concentrated stock solution. Then, add this stock solution dropwise to your vigorously stirred aqueous buffer. This gradual introduction can help prevent immediate precipitation.[1]

Q2: I've tried using a co-solvent, but my compound still precipitates over time. What's my next step?

A: If a simple co-solvent system isn't sufficient, you may need to explore more advanced formulation strategies. The choice of the next step depends on your experimental requirements:

• For in vitro assays: Consider using cyclodextrins or surfactants to form inclusion complexes or micelles, respectively. These can encapsulate the hydrophobic compound and increase its apparent solubility.

• For formulation development: A more detailed investigation into different co-solvent systems, pH adjustment (if applicable), or the use of amorphous solid dispersions may be necessary.

Q3: Can I just filter out the precipitate and use the supernatant?

A: This is generally not recommended. Filtering out the precipitate will lead to a final concentration that is unknown and lower than your target concentration, which will compromise the accuracy and reproducibility of your experimental results.[2] The best approach is to address the root cause of the precipitation to ensure your compound is fully dissolved at the desired concentration.

Troubleshooting Guides & Experimental Protocols

This section provides detailed troubleshooting guides and step-by-step protocols for the most common and effective methods to improve the aqueous solubility of (2-Benzyloxy-3-bromo-5-methyl-phenyl)-methanol.

pH Adjustment

Due to the predicted high pKa of the benzylic alcohol's hydroxyl group, pH adjustment is likely to be effective only at very high pH values, which may not be suitable for many biological experiments. However, it is a fundamental parameter to investigate.

Troubleshooting pH Adjustment

Issue	Possible Cause	Recommended Action
Compound remains insoluble even at high pH.	The pKa of the hydroxyl group may be even higher than predicted, or the ionized form is still not sufficiently soluble.	Experimentally determine the pKa. If pH adjustment is not a viable strategy, move to other methods like co-solvents or cyclodextrins.
Compound degrades at high pH.	The benzyloxy group or other parts of the molecule may be susceptible to hydrolysis under alkaline conditions.	Perform a stability study at the target pH. If degradation is observed, this method is not suitable.
Precipitation occurs when neutralizing the solution.	The neutral form of the compound is precipitating out as the pH is lowered.	This is expected. The goal is to determine the pH at which the desired concentration remains in solution.

Experimental Protocol: pH-Dependent Solubility Profile

This protocol will help you determine the solubility of your compound across a range of pH values.

• Prepare a series of buffers: Create a set of buffers covering a pH range from 2 to 12 (e.g., citrate, phosphate, borate buffers).

• Prepare supersaturated solutions: Add an excess amount of solid (2-Benzyloxy-3-bromo-5-methyl-phenyl)-methanol to a microcentrifuge tube containing each buffer.

• Equilibrate: Rotate the tubes at a constant temperature (e.g., 25°C) for 24-48 hours to allow the solution to reach equilibrium.[3]

• Separate solid from liquid: Centrifuge the tubes at high speed (e.g., 14,000 rpm) for 15 minutes to pellet the undissolved compound.[3]

• Sample and dilute: Carefully collect the supernatant from each tube. Perform a serial dilution of the supernatant with a suitable solvent (e.g., 50:50 acetonitrile:water) for analysis.

• Quantify concentration: Analyze the concentration of the compound in the diluted samples using a validated analytical method, such as HPLC-UV.[4]

• Plot the data: Plot the measured solubility (in µg/mL or µM) against the corresponding final pH value of each saturated solution.

Co-solvent Systems

Using a water-miscible organic solvent (co-solvent) is a common and effective strategy to increase the solubility of hydrophobic compounds.[5]

Troubleshooting Co-solvent Systems

Issue	Possible Cause	Recommended Action
Precipitation upon dilution into aqueous media.	The final concentration of the co-solvent is too low to maintain solubility.	Increase the final concentration of the co-solvent (be mindful of system tolerance, e.g., cell toxicity). Try a different co-solvent with a better solubilizing capacity for your compound.[1]
The required co-solvent concentration is too high for my experiment (e.g., toxic to cells).	The compound is extremely hydrophobic.	Combine the co-solvent approach with another method, such as the use of cyclodextrins or surfactants.
Inconsistent results between experiments.	The stock solution may not be stable, or precipitation is occurring during storage.	Visually inspect the stock solution before each use. If crystals are present, gently warm and vortex to redissolve. Prepare fresh stock solutions regularly.

Experimental Protocol: Co-solvent Solubility Screen

• Prepare a concentrated stock solution: Dissolve a known amount of (2-Benzyloxy-3-bromo-5-methyl-phenyl)-methanol in a pure, water-miscible organic solvent (e.g., DMSO, ethanol, PEG 400) to create a high-concentration stock (e.g., 10-50 mM).

• Prepare co-solvent/water mixtures: In separate vials, prepare a series of co-solvent and water mixtures with varying percentages of the co-solvent (e.g., 1%, 5%, 10%, 20%, 50% v/v).

• Determine solubility: Add an excess amount of the compound to each co-solvent/water mixture.

• Equilibrate, separate, and quantify: Follow steps 3-6 from the "pH-Dependent Solubility Profile" protocol.

• Plot the data: Plot the solubility against the percentage of the co-solvent.

Caption: Co-solvent screening workflow.

Cyclodextrin Inclusion Complexation

Cyclodextrins are cyclic oligosaccharides that can encapsulate hydrophobic molecules within their central cavity, forming water-soluble inclusion complexes.[6]

Troubleshooting Cyclodextrin Complexation

Issue	Possible Cause	Recommended Action
Low increase in solubility.	The cyclodextrin cavity size may not be optimal for the compound. The complexation efficiency is low.	Screen different types of cyclodextrins (e.g., β-cyclodextrin, HP-β-cyclodextrin, γ-cyclodextrin). Optimize the preparation method (e.g., kneading, co-precipitation, freeze-drying).
Precipitation of the complex.	The solubility limit of the cyclodextrin itself has been exceeded.	Use a more soluble cyclodextrin derivative, such as hydroxypropyl-β-cyclodextrin (HP-β-CD).
Difficulty in isolating the solid complex.	The complex may be highly soluble or may not have precipitated effectively.	For isolation, consider freeze-drying (lyophilization) the entire solution.

Experimental Protocol: Phase Solubility Study with Cyclodextrins

This protocol determines the stoichiometry and stability constant of the complex.

• Prepare cyclodextrin solutions: Prepare a series of aqueous solutions with increasing concentrations of the chosen cyclodextrin (e.g., 0 to 20 mM HP-β-CD).

• Add excess compound: Add an excess amount of (2-Benzyloxy-3-bromo-5-methyl-phenyl)-methanol to each cyclodextrin solution.

• Equilibrate, separate, and quantify: Follow steps 3-6 from the "pH-Dependent Solubility Profile" protocol.

• Plot the data: Plot the concentration of the dissolved compound against the concentration of the cyclodextrin. A linear relationship suggests a 1:1 complex.

Experimental Protocol: Preparation of a Solid Inclusion Complex by Co-precipitation

• Dissolve the cyclodextrin: Dissolve the chosen cyclodextrin (e.g., β-cyclodextrin) in water with heating and stirring.

• Dissolve the compound: Dissolve (2-Benzyloxy-3-bromo-5-methyl-phenyl)-methanol in a minimal amount of a suitable organic solvent (e.g., ethanol).

• Mix and precipitate: Slowly add the compound solution to the cyclodextrin solution while stirring vigorously. Continue stirring for several hours as the solution cools to room temperature to allow the inclusion complex to precipitate.

• Isolate and dry: Collect the precipitate by filtration, wash with a small amount of cold water, and dry under vacuum.

Caption: Cyclodextrin inclusion complexation workflow.

Micellar Solubilization with Surfactants

Surfactants form micelles in aqueous solutions above their critical micelle concentration (CMC), creating a hydrophobic core that can solubilize poorly water-soluble compounds.[7]

Troubleshooting Micellar Solubilization

Issue	Possible Cause	Recommended Action
Low solubility enhancement.	The chosen surfactant is not effective for this compound. The surfactant concentration is below the CMC.	Screen different types of surfactants (anionic, cationic, non-ionic). Ensure the surfactant concentration is well above the CMC.
Foaming or other physical instability.	Inherent property of the surfactant.	For experimental purposes, this may be acceptable. For formulation, consider a less-foaming surfactant or add an anti-foaming agent.
Toxicity in biological assays.	Surfactants can be cytotoxic.	Use non-ionic surfactants like Tween® 80 or Pluronic® F-68, which are generally less toxic. Determine the non-toxic concentration range for your specific assay.

Experimental Protocol: Surfactant Solubility Enhancement

• Determine the CMC (if unknown): Use a method like surface tensiometry or a dye-based spectrophotometric assay to determine the CMC of your chosen surfactant in your experimental buffer.

• Prepare surfactant solutions: Prepare a series of surfactant solutions at concentrations above the CMC.

• Determine solubility: Add an excess amount of (2-Benzyloxy-3-bromo-5-methyl-phenyl)-methanol to each surfactant solution.

• Equilibrate, separate, and quantify: Follow steps 3-6 from the "pH-Dependent Solubility Profile" protocol.

• Plot the data: Plot the solubility of the compound as a function of the surfactant concentration.

References

• Global Journal of Pharmacy & Pharmaceutical Sciences. (2017). Cyclodextrin Inclusion Complexes: Novel Techniques to Improve Solubility of Poor.... [Link]

• Journal of Pharmaceutical and Biomedical Analysis. (2011). Co-solvent Evaporation Method for Enhancement of Solubility and Dissolution Rate of Poorly Aqueous Soluble Drug Simvastatin: In vitro–In vivo Evaluation. [Link]

• IIP Series. (2024). CYCLODEXTRINS AND INCLUSION COMPLEXES: FORMATION, METHODS, AND DIVERSE APPLICATIONS. [Link]

• Pharmedicine Journal. (2024). Original Article Solubilization of Insoluble and Poorly-Water Soluble Drugs in Micellar Systems. [Link]

• CUTM Courseware. (n.d.). Solubility Enhancement Technique. [Link]

• AAPS PharmSciTech. (2009). Micellar Solubilization of Some Poorly Soluble Antidiabetic Drugs: A Technical Note. [Link]

• SpringerLink. (2025). Application of cosolvency and cocrystallization approach to enhance acyclovir solubility. [Link]

• Journal of Advanced Scientific Research. (2022). FORMULATING β-CYCLODEXTRIN INCLUSION COMPLEXES FOR SOLUTION STABILITY ENHANCEMENT OF GRISEOFULVIN. [Link]

• SciSpace. (n.d.). Solubility Enhancement of Cox-II Inhibitors by Cosolvency Approach. [Link]

• Wikipedia. (n.d.). Micellar solubilization. [Link]

• ACS Publications. (2009). Cyclodextrin Inclusion Complex Formation and Solid-State Characterization of the Natural Antioxidants α-Tocopherol and Quercetin. [Link]

• World Journal of Pharmaceutical Research. (2023). Solubility enhancement techniques: A comprehensive review. [Link]

• Taylor & Francis Online. (n.d.). Micellar solubilization – Knowledge and References. [Link]

• University of Alberta. (2005). Micellar solubilization of drugs. [Link]

• Waters Corporation. (n.d.). Solubility Screening by UPLC-MS/MS. [Link]

• MDPI. (2025). Enhancing the Solubility of Co-Formulated Hydrophobic Drugs by Incorporating Functionalized Nano-Structured Poly Lactic-co-glycolic Acid (nfPLGA) During Co-Precipitation. [Link]

• World Health Organization. (n.d.). Annex 4. [Link]

• UGC MOOCs. (n.d.). Lesson_3 Preformulation I Solubility Profile (solubility, pH and pKa). [Link]

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minimizing benzyl group cleavage during (2-Benzyloxy-3-bromo-5-methyl-phenyl)-methanol reactions

Welcome to the Technical Support Center for complex functional group transformations. This portal is specifically tailored for researchers working with (2-Benzyloxy-3-bromo-5-methyl-phenyl)-methanol .

The unique architecture of this molecule—featuring a primary alcohol, an aryl bromide, and a benzyl ether protecting a phenol—creates a highly sensitive microenvironment. The ortho-relationship between the benzyl ether and the bromine atom introduces significant chemoselectivity challenges, particularly the risk of unintended benzyl group cleavage during standard transformations.

Below is our comprehensive troubleshooting guide, structured to address the causality of these side reactions and provide self-validating protocols to ensure the integrity of your synthetic workflow.

🔬 FAQ 1: The Lithiation Dilemma & Wittig Rearrangements

Q: When I attempt a lithium-halogen exchange on the 3-bromo position using t-BuLi, my benzyl protecting group cleaves, and I isolate a complex mixture of rearranged products. What is happening?

The Causality: You are observing a [1,2]-Wittig rearrangement [1]. When you perform the halogen-metal exchange, you generate a highly basic aryllithium species directly ortho to the benzyloxy group. If the thermal energy in the system is sufficient, this aryllithium (or excess t-BuLi) will deprotonate the benzylic position of the ether[2]. This triggers a[1,2]-sigmatropic rearrangement where the aryl group migrates to the benzylic carbon, cleaving the C–O bond and irreversibly forming a substituted phenol derivative.

The Solution: This rearrangement is strictly temperature-dependent and typically initiates when the internal reaction temperature rises above -30 °C[1]. To prevent this, the organolithium intermediate must be generated and trapped under rigorous cryogenic conditions without ever allowing the system to warm up prior to the electrophilic quench[2].

Mechanism of [1,2]-Wittig rearrangement vs. successful electrophilic quench.

🔬 FAQ 2: Cross-Coupling and C–O Activation

Q: I am performing a Suzuki-Miyaura cross-coupling at the 3-bromo position, but I am observing 15-20% debenzylation of the starting material. How can I prevent this?

The Causality: Benzyl ethers are generally considered robust against standard palladium-catalyzed cross-coupling conditions[3]. However, cleavage occurs via two primary mechanistic pathways depending on your exact conditions:

• Nickel Catalyst Insertion: If you are using a Nickel-based catalyst (e.g., NiCl2(dppf)) instead of Palladium, the Ni center can readily undergo oxidative addition directly into the benzylic sp3 C–O bond. This is a known reversed-strategy for homogeneous deprotection of benzyl ethers[4].

• Transfer Hydrogenolysis: If your solvent system contains hydrogen donors (e.g., isopropanol, ethanol) combined with a strong base, the Palladium catalyst can facilitate transfer hydrogenation, cleaving the benzyl group via a reductive pathway.

The Solution: Strictly avoid Nickel catalysts for this substrate[4]. Utilize mild Palladium catalysts (e.g., Pd(dppf)Cl2 or Pd(PPh3)4) and employ strictly aprotic solvent mixtures (e.g., Toluene/THF or Toluene/H2O with K2CO3) to eliminate any source of hydride donors.

Optimized workflow for cross-coupling benzyl ethers to prevent C-O activation.

📊 Quantitative Data & Parameter Thresholds

To ensure reproducibility, adhere to the following empirically derived thresholds for this specific molecular scaffold:

Reaction Parameter	Critical Threshold / Condition	Consequence of Deviation	Recommended Mitigation Strategy
Lithiation Temp	> -30 °C internal temp	>90% [1,2]-Wittig Rearrangement	Maintain internal temp ≤ -78 °C continuously.
Lithiation Base	t-BuLi (2.0 - 2.2 eq)	Incomplete exchange or α -lithiation	Titrate base prior to use; add at < 1 mL/min.
Cross-Coupling Cat	Ni-based complexes	Benzylic C–O bond activation	Substitute with Pd(dppf)Cl2 or Pd(PPh3)4.
Oxidation Reagent	Strong Acids (pH < 2)	Hydrolytic ether cleavage	Use Swern or TEMPO/BAIB for 1-OH oxidation.
Photocatalysis	High-energy UV (< 400 nm)	Oxidative debenzylation	Use visible light (e.g., 525 nm) if using photoredox[5].

🧪 Self-Validating Experimental Protocols

Protocol A: Cryogenic Lithium-Halogen Exchange

This protocol utilizes an internal validation step to ensure the aryllithium species is formed without triggering the Wittig rearrangement.

• Setup: Flame-dry a 3-neck flask equipped with a magnetic stirrer, argon inlet, and an internal thermocouple (Critical: External bath temperature is insufficient for validation).

• Dissolution: Dissolve (2-Benzyloxy-3-bromo-5-methyl-phenyl)-methanol (1.0 eq) in anhydrous THF (0.1 M). Cool the system until the internal probe reads -78 °C.

• Base Addition: Add t-BuLi (1.7 M in pentane, 2.1 eq) dropwise via a syringe pump. Validation Check: The internal temperature must not exceed -70 °C during the addition.

• Intermediate Validation (Optional but recommended): Withdraw a 0.1 mL aliquot and quench into CD3OD. Analyze via crude 1H-NMR. You should observe >95% deuterium incorporation at the 3-position and an intact benzyl CH2 singlet (~5.0 ppm). The absence of the benzyl singlet indicates temperature failure.

• Electrophilic Trapping: Add the desired electrophile (e.g., anhydrous DMF for formylation) neat, dropwise, maintaining the internal temperature below -70 °C.

• Quench: Stir for 30 minutes at -78 °C, then quench with saturated aqueous NH4Cl before removing the flask from the dry ice bath.

Protocol B: Chemoselective Suzuki-Miyaura Coupling

This protocol prevents transfer hydrogenolysis and C–O activation.

• Preparation: In a Schlenk tube, combine the 3-bromo substrate (1.0 eq), the arylboronic acid (1.2 eq), and K2CO3 (3.0 eq).

• Catalyst Loading: Add Pd(dppf)Cl2 (0.05 eq). Validation Check: Ensure no Nickel salts were used in prior glassware runs, as trace Ni can initiate C–O cleavage[4].

• Solvent Degassing: Add a mixture of Toluene/H2O (4:1 v/v). Do not use ethanol or isopropanol. Degas the mixture via three freeze-pump-thaw cycles.

• Reaction: Heat the mixture to 80 °C for 12 hours.

• Monitoring (Self-Validation): Monitor via LC-MS. Look for the desired product mass. If a peak appears at [M - 90] (loss of the benzyl group), immediately cool the reaction; this indicates either a contaminated catalyst or the presence of an unintended hydride donor in the solvent system.

📚 References

• Greene, T.W., Wuts, P.G.M. "Greene's Protective Groups in Organic Synthesis". dokumen.pub.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFSkf1B-AWUj7yXC8zJyJWtRli4u-ikXzd7jnUrbNzr5Owr7q7QVirPrXTw7jHzVa3mef8SqF1u-RhmiWFx58YWVSS59EcNa4nPFrbwBGRlXcx_gmiaxweqFfBfhuqR6x0_5l1g12KTh_ULJtPdLvy9c4o8dRIDfu5JyNcSHvXhH3tus6bxHQ5PDiPMgQUrQMvO3YgsKz4No2h1Kj3BNu_vj1HaBUY0b0zuT3HSQj9dH7ZoKzRXlg==]

• "Three-Way Chemodivergent Derivatization of Non-Activated 2‑Arylphenyl Benzyl Ethers". PMC - NIH.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGaUgnODXu8_JSnE86H7w-SyvOcN6QfQ3kvjLeH0g_Cn34mawjvN8aK26hAwGF-fPhSx6nQ4te2-nnjLVl6zIZVnmLdxOjHMHzGA9N2elxn3AnYHDrp4H7vcZ5-mEfTKpwGKgOve6PfXe6Tct6S]

• "α-Lithiated Aryl Benzyl Ethers: Inhibition of [1,2]-Wittig Rearrangement and Application to the Synthesis of Benzo[b]furan Derivatives". ACS Publications.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGEq2_pAYtiXmmo8LjI90tLZYtaSC02JlAIJwUBpQj2ErAlgUxRj6RfrVw4ZNAHhms3MojaNvS85Sel2UajOKuJQccg9n9ZrchJL0AikDjlkNh_8MTIMZWgfQx59ZOJUdeJF9z7_PXdf9-h_UMSr5k=]

• "Utilizing Ni-Catalyzed Cross-Coupling as a Reversed Strategy for Homogeneous Deprotection of Benzyl Ethers in Batch and Flow". ACS Publications.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGBAnDlicJDffo5QdthLtK9IORWlipGHCo2yRuv-4-TFXlNT3qaOsAe5pMcK-w4NOz2BsRCZU7BTnA7jvpZ_x49rZHVxwyE43BKZr9-5fo1Jd3hfAV_4q1omy8j7BHb5Imj_s1dN7dsBYSNUA==]

• "Visible Light-Mediated Oxidative Debenzylation". ChemRxiv.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEfRDpGHv7wU6Vun3zVYJRVJUT5FXkYBYpFWvfvBcOll1E3gJu587O-WmF3d8YGTJVasWHXB-6Q4YzdLT51kWcCl61zMpiQlRzzrJ6yGEs7hi6oR5hxqlfqhhrFgr4OwFODgB7QbVYxnf8vHpzOGjF7Srqj_Wc=]

Sources

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• 5. chemrxiv.org [chemrxiv.org]

Technical Support Center: Resolving HPLC Peak Tailing for (2-Benzyloxy-3-bromo-5-methyl-phenyl)-methanol

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific chromatographic challenges associated with the quantitative analysis of (2-Benzyloxy-3-bromo-5-methyl-phenyl)-methanol .

This molecule presents a unique physicochemical dichotomy: it possesses a highly lipophilic, sterically bulky core (driven by the benzyloxy, bromo, and methyl groups) paired with a polar, hydrogen-bonding primary alcohol (-CH₂OH). This structural profile makes it highly susceptible to both secondary stationary phase interactions and sample solvent mismatches. This guide will walk you through the causality of these issues and provide self-validating protocols to restore your peak symmetry.

Diagnostic Workflow

Before adjusting your method, you must determine whether the tailing is a systemic physical defect or a localized chemical interaction. Follow the logic in the decision tree below:

Diagnostic workflow for differentiating physical vs. chemical HPLC peak tailing.

Quantitative Diagnostic Thresholds

To objectively troubleshoot, compare your system suitability data against these standard chromatographic metrics. Peak tailing is officially recognized when the [1].

Diagnostic Metric	Optimal Range	Symptom if Out of Spec	Corrective Action
Asymmetry Factor ( As​ )	0.95 – 1.20	As​>1.2 : Noticeable tailing	Initiate diagnostic workflow (Physical vs. Chemical).
Tailing Factor ( Tf​ )	1.0 – 1.5	Tf​>1.5 : Severe tailing	Check for column mass overload; dilute sample.
Retention Factor ( k′ )	2.0 – 10.0	k′<2 : Premature elution	Decrease organic modifier; resolve solvent mismatch.
Theoretical Plates ( N )	> 10,000	Sudden drop in N	Reverse flush column to clear inlet frit blockage.

In-Depth Troubleshooting FAQs

Q1: Why is (2-Benzyloxy-3-bromo-5-methyl-phenyl)-methanol specifically prone to peak tailing? A1: The primary cause of peak tailing is the occurrence of[1]. While the hydrophobic bulk of this molecule dictates primary retention on a reversed-phase C18 column, the primary alcohol (-CH₂OH) acts as a strong hydrogen bond donor/acceptor. This allows the molecule to undergo secondary interactions with residual, unbonded silanol groups (Si-OH) on the silica stationary phase, creating a mixed-mode retention mechanism that manifests as a tailing peak[2].

Q2: How can I definitively diagnose if my tailing is caused by a chemical interaction or a physical system defect? A2: Implement the "Neutral Probe Test." Inject a highly symmetrical, neutral, non-polar compound (such as toluene) under your current method conditions. Neutral compounds cannot tail due to acid-base or silanol interactions, making them[3]. If the neutral probe tails, your system suffers from a physical defect, such as a column void or excessive extra-column volume[3]. If the neutral probe is perfectly symmetrical but your target analyte tails, the issue is strictly chemical.

Q3: I dissolve my standard in 100% Acetonitrile to ensure complete solubility, but my mobile phase is 60:40 ACN:Water. Could this cause tailing? A3: Yes, this is a classic "sample solvent mismatch." If your sample is dissolved in a solvent that is, it causes premature elution and peak distortion[4]. When the 100% ACN plug hits the column, the highly hydrophobic analyte molecules at the center of the plug travel rapidly without partitioning, while molecules at the edges dilute into the mobile phase and retain normally. This "infinite dilution" effect creates a severe tail[3]. You must to the initial mobile phase conditions[5].

Q4: My system suitability test shows an Asymmetry Factor ( As​ ) of 1.6. What column chemistry should I switch to? A4: For this hydroxylated compound, you should upgrade to newer with double endcapping to reduce tailing[2]. Endcapping chemically blocks the residual silanols, eliminating the secondary hydrogen-bonding sites that trap the primary alcohol of your analyte.

Step-by-Step Experimental Protocols

Protocol A: System Void & Frit Diagnostic Flush (Self-Validating)

Purpose: To clear particulate accumulation on the inlet frit. A affects all peaks in the chromatogram in the same manner[6].

• Disconnect Detector: Remove the column outlet line from the detector to prevent flushing released contaminants into the flow cell.

• Reverse Orientation: If a void or blockage is suspected, (ensure the manufacturer guidelines permit reverse flow for your specific packing bed)[1].

• High-Strength Flush: Flush the column directly to waste using 100% strong solvent (e.g., Acetonitrile or Methanol) for at least 10-15 column volumes.

• Re-equilibrate: Return the column to its normal orientation and flush with your standard mobile phase until the pressure stabilizes.

• Validation Check: Inject the neutral probe (toluene). If As​ returns to < 1.1, the frit was successfully cleared. If tailing persists across all peaks, the column bed has a permanent void and [7].

Protocol B: Sample Solvent Optimization

Purpose: To eliminate the infinite dilution effect caused by injecting a strong solvent plug into a weaker mobile phase.

• Stock Preparation: Prepare a highly concentrated stock solution of (2-Benzyloxy-3-bromo-5-methyl-phenyl)-methanol in 100% Acetonitrile (e.g., 10 mg/mL) to ensure complete dissolution of the hydrophobic core.

• Dilution: Dilute the stock solution to the final working concentration (e.g., 100 µg/mL) using the exact initial mobile phase composition (e.g., 60:40 ACN:Water).

• Visual Validation: Inspect the vial for precipitation. If the hydrophobic compound crashes out, you must either increase the organic content of your mobile phase slightly, or reduce your injection volume to 1-2 µL to minimize the strong solvent effect.

• Chromatographic Validation: Inject the optimized sample and calculate the new Asymmetry Factor ( As​ ). The peak should return to a Gaussian shape.

References

• Axion Labs. "HPLC Peak Tailing." Axion Analytical Labs. Available at:[Link]

• Scribd. "Troubleshooting Peak Tailing in LC." High Performance Liquid Chromatography. Available at:[Link]

• Waters Corporation. "Troubleshooting Peak Shape Problems in HPLC." Waters Education Primers. Available at:[Link]

• Phenomenex. "HPLC Troubleshooting: Solutions for Common Problems." Phenomenex Chat & Support. Available at: [Link]

• GMP Insiders. "Peak Tailing In Chromatography: Troubleshooting Basics." GMP Insiders Articles. Available at:[Link]

• LCGC International. "LC Troubleshooting Essentials: A Guide to Common Problems and Solutions for Peak Tailing, Ghost Peaks, and Pressure Spikes." Chromatography Online. Available at:[Link]

• LCGC International. "Troubleshooting Basics, Part IV: Peak Shape Problems." Chromatography Online. Available at:[Link]

• Element Lab Solutions. "Peak Tailing in HPLC." Element Lab Solutions Technical Guides. Available at:[Link]

Sources

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• 2. scribd.com [scribd.com]
• 3. HPLC Peak Tailing - Axion Labs [axionlabs.com]
• 4. benchchem.com [benchchem.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. gmpinsiders.com [gmpinsiders.com]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Validating LC-MS Analytical Methods for (2-Benzyloxy-3-bromo-5-methyl-phenyl)-methanol

Introduction: Beyond the Protocol - A Framework for Robustness

In the landscape of pharmaceutical development, the journey from a candidate molecule to a therapeutic product is underpinned by data of unimpeachable quality. The analytical methods that generate this data are the bedrock of regulatory submissions and, ultimately, patient safety. This guide provides an in-depth, experience-driven framework for the validation of a Liquid Chromatography-Mass Spectrometry (LC-MS) method for the quantitative analysis of (2-Benzyloxy-3-bromo-5-methyl-phenyl)-methanol, a representative small molecule intermediate or active pharmaceutical ingredient (API).

This document eschews rigid templates in favor of a logical, causality-driven narrative. We will not only detail the "what" and "how" of method validation but, more critically, the "why." By understanding the scientific principles behind each validation parameter, researchers can build analytical methods that are not merely compliant, but truly robust and reliable. Our approach is grounded in the latest regulatory expectations, including the principles outlined in the International Council for Harmonisation (ICH) Q2(R2) and Food and Drug Administration (FDA) guidelines, which emphasize a lifecycle approach to analytical procedures.[1][2][3]

We will explore comparative approaches within key validation stages, providing experimental data to illustrate how different choices in chromatography or sample preparation can impact method performance. This guide is designed for the practicing scientist—to be a practical resource that synthesizes regulatory theory with hands-on, field-proven insights.

The Validation Workflow: A Holistic View

Before delving into individual parameters, it is crucial to visualize the entire validation process. The following workflow illustrates the logical progression from initial system checks to the final validation report, emphasizing the interconnectedness of each stage.

Caption: High-level workflow for LC-MS analytical method validation.

Part 1: Foundational Elements of the Analytical Method

A successful validation is built upon a well-characterized and stable analytical system. Before any formal validation experiments are conducted, the system's fitness for purpose must be unequivocally demonstrated.

System Suitability Testing (SST): The Daily Health Check

Expertise & Experience: System Suitability Testing (SST) is not a validation parameter itself, but a recurring set of tests that ensure the LC-MS system is performing adequately on a given day, before any samples are analyzed.[4][5] It serves as the critical bridge between the validated state and the routine application of the method, providing confidence that the system is operating within the established parameters.[6] Failure to meet SST criteria invalidates the entire analytical run, preventing the generation of unreliable data.[4]

Experimental Protocol:

• Prepare a System Suitability Solution containing (2-Benzyloxy-3-bromo-5-methyl-phenyl)-methanol at a concentration in the middle of the calibration range (e.g., 500 ng/mL).

• If an internal standard (IS) is used, include it in the SST solution at its working concentration.

• At the beginning of the analytical batch, inject the SST solution five or six consecutive times.

• Monitor the key performance indicators listed in the table below.

Data Presentation: System Suitability Acceptance Criteria

Parameter	Acceptance Criterion	Causality / Scientific Rationale
Peak Area Precision	Relative Standard Deviation (RSD) ≤ 5.0%	Demonstrates the stability and reproducibility of the autosampler injection and MS detector response.[7]
Retention Time Precision	RSD ≤ 2.0%	Ensures the stability of the LC pump flow rate and the integrity of the chromatographic column.
Peak Shape	Tailing Factor (Tf) between 0.8 and 1.5	A poor peak shape can compromise integration accuracy and indicate column degradation or mobile phase issues.
Signal-to-Noise (S/N)	S/N ≥ 100 (for a mid-range standard)	Confirms the mass spectrometer's sensitivity is sufficient for the analysis.

Part 2: Core Validation Parameters – A Comparative Approach

The core of the validation process involves a series of experiments designed to challenge the method's performance. For each parameter, we will discuss the objective, present a protocol, and compare hypothetical results from different experimental choices.

Specificity and Selectivity

Objective & Scientific Rationale: Specificity is the ability of the method to produce a signal only for the analyte of interest, (2-Benzyloxy-3-bromo-5-methyl-phenyl)-methanol.[8][9] Selectivity is the ability to differentiate and quantify the analyte in the presence of other components in the sample matrix, such as impurities, degradation products, or endogenous matrix components.[10][11] In LC-MS/MS, high selectivity is achieved through a combination of chromatographic separation (retention time) and mass filtering (the specific MRM transition).[12]

Regulatory Framework: ICH Q2(R2) requires that the analytical procedure can unequivocally assess the analyte in the presence of components that may be expected to be present.[9][12]

Experimental Protocol:

• Analyze blank matrix samples (e.g., plasma, formulation buffer) from at least six different sources to check for interferences at the retention time of the analyte and IS.[11]

• Analyze the analyte spiked into a matrix blank.

• Analyze matrix blanks spiked with known, structurally similar impurities or potential co-administered drugs.

• Forced Degradation (for stability-indicating methods): Subject the analyte to stress conditions (acid, base, oxidation, heat, light) and analyze the resulting solutions to ensure that degradation products do not interfere with the quantification of the intact analyte.

Comparative Data Analysis: The Impact of Chromatographic Selectivity

Let's compare two hypothetical reversed-phase columns for their ability to resolve the analyte from a critical impurity.

• Method A: Uses a standard C18 column (100 x 2.1 mm, 3.5 µm).

• Method B: Uses a Phenyl-Hexyl column (100 x 2.1 mm, 2.7 µm), which offers alternative selectivity through pi-pi interactions.

Data Presentation: Specificity Comparison

Sample	Method A (C18 Column)	Method B (Phenyl-Hexyl Column)
Analyte RT	4.52 min	5.15 min
Impurity X RT	4.55 min (Co-elution)	5.48 min (Baseline Resolved)
Blank Matrix Response	No significant peaks at analyte RT	No significant peaks at analyte RT
Resolution (Rs)	< 1.0	> 2.0

Expert Insights & Troubleshooting: The data clearly shows that while both methods were free from matrix interference, Method A failed to resolve the analyte from a key impurity. The co-elution in Method A would lead to an overestimation of the analyte concentration. Method B, leveraging a different stationary phase chemistry, provides the necessary selectivity. This demonstrates the axiom that mass spectrometry is not a substitute for good chromatography.

Linearity & Range

Objective & Scientific Rationale: Linearity demonstrates that the method's response is directly proportional to the concentration of the analyte over a specified range.[13][14] The range is the interval between the lowest (LLOQ) and highest concentrations for which the method has been shown to have acceptable accuracy, precision, and linearity.[12]

Regulatory Framework: ICH Q2(R2) requires the evaluation of linearity across the range of the analytical procedure.[12] A correlation coefficient (r²) of ≥ 0.99 is generally expected.

Experimental Protocol:

• Prepare a series of calibration standards by spiking known amounts of (2-Benzyloxy-3-bromo-5-methyl-phenyl)-methanol into the biological matrix or sample diluent. A minimum of five concentration levels is recommended.[15]

• The range should bracket the expected concentrations in the study samples, typically covering 80% to 120% of the target concentration for an assay, or from the LLOQ to a higher concentration for bioanalysis.[13]

• Analyze the calibration standards and plot the instrument response (e.g., peak area ratio of analyte to IS) against the nominal concentration.

• Perform a linear regression analysis. A 1/x or 1/x² weighting is often necessary in LC-MS to account for heteroscedasticity (non-uniform variance across the concentration range).

Data Presentation: Linearity Data

Concentration (ng/mL)	Response (Peak Area Ratio)
1.0	0.012
5.0	0.061
25	0.305
100	1.22
500	6.11
1000	12.19
Regression Model	y = 0.0122x + 0.0005 (1/x² weighting)
Correlation (r²)	0.9989

Accuracy & Precision

Objective & Scientific Rationale:

• Accuracy: The closeness of the measured value to the true value.[16][17] It is assessed by analyzing samples with known concentrations (Quality Control or QC samples) and is expressed as percent recovery or relative error (%RE).[2]

• Precision: The degree of agreement among a series of measurements from the same sample.[16][17] It is evaluated at two levels:

  • Repeatability (Intra-assay precision): Precision under the same operating conditions over a short interval.

  • Intermediate Precision (Inter-assay precision): Precision within the same laboratory but on different days, with different analysts, or on different equipment. It expresses the method's ruggedness.

Regulatory Framework: For bioanalytical methods, the FDA and ICH M10 guidance suggest that the mean accuracy should be within ±15% of the nominal value (±20% at the LLOQ), and the precision (%CV or RSD) should not exceed 15% (20% at the LLOQ).[11][18]

Experimental Protocol:

• Prepare QC samples in the same matrix as the study samples at a minimum of three concentration levels: Low, Medium, and High (e.g., 3x LLOQ, mid-range, and ~80% of the high standard).

• For Repeatability: Analyze at least five replicates of each QC level in a single analytical run.

• For Intermediate Precision: Repeat the analysis on at least two different days.

• Calculate the mean concentration, %RE for accuracy, and %CV for precision for each level.

Data Presentation: Accuracy and Precision Summary

QC Level	Nominal Conc. (ng/mL)	Day 1 (n=5) Mean ± SD (%CV)	Day 1 Accuracy (%RE)	Day 2 (n=5) Mean ± SD (%CV)	Day 2 Accuracy (%RE)	Intermediate Precision (%CV)
LLOQ	1.0	1.08 ± 0.12 (11.1%)	+8.0%	1.12 ± 0.15 (13.4%)	+12.0%	12.3%
Low QC	3.0	2.91 ± 0.18 (6.2%)	-3.0%	3.09 ± 0.21 (6.8%)	+3.0%	6.5%
Mid QC	150	155.2 ± 7.1 (4.6%)	+3.5%	148.9 ± 8.2 (5.5%)	-0.7%	5.1%
High QC	750	739.5 ± 28.1 (3.8%)	-1.4%	761.3 ± 35.0 (4.6%)	+1.5%	4.2%

Expert Insights: The results for all QC levels fall within the typical acceptance criteria of ±15% for accuracy and ≤15% for precision, demonstrating the method is both accurate and reliable.

Limit of Detection (LOD) & Limit of Quantitation (LOQ)

Objective & Scientific Rationale:

• Limit of Detection (LOD): The lowest amount of analyte that can be reliably distinguished from background noise, but not necessarily quantified with acceptable accuracy.[19] It is often estimated as the concentration that produces a signal-to-noise ratio (S/N) of 3.[20]

• Limit of Quantitation (LOQ): The lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.[8][19] It is the lowest point on the calibration curve (LLOQ) and is typically defined by an S/N ratio of ≥ 10 and by meeting the accuracy/precision criteria (e.g., ±20% and ≤20%, respectively).[20][21]

Experimental Protocol:

• Estimate the LOQ by analyzing a series of low-concentration standards.

• Identify the lowest concentration that meets the S/N requirement (≥ 10) and the accuracy/precision criteria as established in the previous section. This concentration will be your validated LLOQ.

• The LOD can be estimated based on the S/N ratio of a low-level standard or calculated from the standard deviation of the response and the slope of the calibration curve.

Matrix Effect & Recovery

Objective & Scientific Rationale:

• Matrix Effect: The alteration (suppression or enhancement) of ionization efficiency of the analyte due to co-eluting components from the sample matrix.[22][23] This is a critical parameter in LC-MS as it can severely impact accuracy and precision.[24][25]

• Recovery: The efficiency of the sample preparation process in extracting the analyte from the matrix.[8][26] It should be consistent and reproducible, though it does not need to be 100%.

Regulatory Framework: Bioanalytical method validation guidelines require a thorough investigation of matrix effects to ensure they do not compromise the integrity of the data.[22][23] This is often done by comparing the response of the analyte in a post-extraction spiked matrix sample to its response in a neat solution.

Experimental Protocol:

• Prepare three sets of samples at low and high QC concentrations:

  • Set A (Neat Solution): Analyte spiked into the mobile phase or reconstitution solvent.

  • Set B (Post-Extraction Spike): Blank matrix is extracted first, and then the analyte is spiked into the final extract.[26]

  • Set C (Pre-Extraction Spike): Analyte is spiked into the matrix before the extraction process.

• Calculate Recovery and Matrix Effect as follows:

  • Recovery (%) = (Mean Peak Area of Set C / Mean Peak Area of Set B) x 100

  • Matrix Effect (%) = (Mean Peak Area of Set B / Mean Peak Area of Set A) x 100

  • An IS-normalized Matrix Factor is often calculated to show the effectiveness of the IS in correcting for matrix effects.

Comparative Data Analysis: Sample Preparation Method Comparison

Let's compare a simple Protein Precipitation (PPT) method with a more selective Solid-Phase Extraction (SPE) method for analyzing the analyte in human plasma.

Data Presentation: Recovery and Matrix Effect Comparison

Parameter	QC Level	Method A: Protein Precipitation	Method B: Solid-Phase Extraction
Recovery	Low QC	95%	88%
High QC	98%	91%
Matrix Effect	Low QC	65% (Ion Suppression)	96% (Minimal Effect)
High QC	68% (Ion Suppression)	98% (Minimal Effect)
Precision of ME (%CV)	Low QC	18.2%	4.5%
High QC	15.5%	3.8%

Expert Insights & Troubleshooting: While the PPT method shows higher recovery, it suffers from significant and variable ion suppression (Matrix Effect of 65-68%). This variability (high %CV) is a major risk to data quality. The SPE method, although having slightly lower recovery, provides a much cleaner extract, resulting in a negligible matrix effect and excellent consistency. For a robust method, the SPE approach is clearly superior as it mitigates the risk of matrix-induced analytical error.

Robustness

Objective & Scientific Rationale: Robustness is a measure of the method's capacity to remain unaffected by small, deliberate variations in method parameters.[27][28] It provides an indication of the method's reliability during normal usage and its suitability for transfer to other laboratories.[29]

Regulatory Framework: ICH guidelines recommend evaluating robustness during method development, as it highlights which parameters need to be tightly controlled.[27]

Experimental Protocol:

• Identify critical method parameters that could potentially vary during routine use.

• Deliberately vary these parameters one at a time (or using a Design of Experiments, DoE, approach) and assess the impact on key SST parameters (e.g., retention time, peak area, resolution).

• Analyze a mid-level QC sample under each varied condition.

Data Presentation: Robustness Testing Results

Parameter Varied	Variation	Analyte Retention Time	Analyte Peak Area (% Change)
Nominal Condition	-	5.15 min	-
Column Temperature	+5 °C	5.02 min	-2.1%
-5 °C	5.28 min	+1.8%
Mobile Phase pH	+0.2 units	5.18 min	-0.5%
-0.2 units	5.12 min	+0.8%
Flow Rate	+5%	4.90 min	-4.5%
-5%	5.42 min	+4.8%

Expert Insights: The method shows good robustness. While the flow rate has a predictable and significant impact on retention time, the changes in peak area are minor and would likely be compensated for by the internal standard. The results indicate that small variations in column temperature and mobile phase pH are unlikely to affect the quantitative results.

Interrelationship of Validation Parameters

The validation parameters are not isolated; they are logically interconnected. For instance, the LLOQ is defined by its accuracy and precision, and the entire calibration range must be linear. This diagram illustrates these dependencies.

Sources

• 1. fda.gov [fda.gov]
• 2. propharmagroup.com [propharmagroup.com]
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• 6. System suitability in bioanalytical LC/MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 9. What is the difference between specificity and selectivity? [mpl.loesungsfabrik.de]
• 10. Recommendations for Validation of LC-MS/MS Bioanalytical Methods for Protein Biotherapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 11. ema.europa.eu [ema.europa.eu]
• 12. ema.europa.eu [ema.europa.eu]
• 13. 3.3. Estimating the linear range – Validation of liquid chromatography mass spectrometry (LC-MS) methods [sisu.ut.ee]
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• 15. ijper.org [ijper.org]
• 16. fiveable.me [fiveable.me]
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• 24. ovid.com [ovid.com]
• 25. resolvemass.ca [resolvemass.ca]
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• 27. pdf.benchchem.com [pdf.benchchem.com]
• 28. 10.1 Robustness and ruggedness relation to LC-MS method development – Validation of liquid chromatography mass spectrometry (LC-MS) methods [sisu.ut.ee]
• 29. Assessment of robustness for an LC-MS-MS multi-method by response-surface methodology, and its sensitivity - PubMed [pubmed.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to the Synthesis of (2-Benzyloxy-3-bromo-5-methyl-phenyl)-methanol: A Comparative Benchmarking Study

For researchers, medicinal chemists, and professionals in drug development, the efficient and high-yielding synthesis of complex organic intermediates is paramount. This guide provides an in-depth technical analysis and a comparative benchmark for the synthetic yield of (2-Benzyloxy-3-bromo-5-methyl-phenyl)-methanol, a potentially valuable building block in medicinal chemistry. As no direct synthesis for this specific molecule is readily available in the literature, we propose and benchmark a robust two-step synthetic sequence. This guide will delve into the causality behind experimental choices, provide detailed, self-validating protocols, and ground all claims in authoritative sources.

The proposed synthesis commences with the commercially available 2-hydroxy-3-bromo-5-methylbenzaldehyde, proceeds through a benzylation to form the key intermediate 2-benzyloxy-3-bromo-5-methylbenzaldehyde, and culminates in the reduction of this aldehyde to the target alcohol. We will critically evaluate different methodologies for each step, with a particular focus on the comparative efficacy of sodium borohydride (NaBH₄) and lithium aluminum hydride (LiAlH₄) in the final reduction.

Part 1: Synthesis of the Key Intermediate: 2-Benzyloxy-3-bromo-5-methylbenzaldehyde via Williamson Ether Synthesis

The initial step involves the protection of the phenolic hydroxyl group of 2-hydroxy-3-bromo-5-methylbenzaldehyde as a benzyl ether. The Williamson ether synthesis is a classic and reliable method for this transformation, proceeding via an Sₙ2 reaction between an alkoxide and an alkyl halide.[1]

Conceptual Workflow for Benzylation

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]

Comparative Stability Guide: (2-Benzyloxy-3-bromo-5-methyl-phenyl)-methanol in Acidic vs. Basic Environments

As a Senior Application Scientist, evaluating the chemical stability of a target molecule requires moving beyond theoretical reactivity to understand the kinetic realities of its functional groups under operational stress. For drug development professionals and synthetic chemists, (2-Benzyloxy-3-bromo-5-methyl-phenyl)-methanol presents a classic dichotomy in protective group chemistry.

This guide objectively compares the molecular stability of this compound under acidic versus basic conditions, providing mechanistic causality, quantitative performance data, and self-validating experimental protocols to guide your synthetic routing and formulation strategies.

Molecular Profiling & Mechanistic Causality

The divergent stability of (2-Benzyloxy-3-bromo-5-methyl-phenyl)-methanol is dictated by the electronic cross-talk between its functional moieties: a benzylic alcohol, a benzyl ether, an aryl bromide, and an aryl methyl group.

Vulnerability in Acidic Conditions

Under acidic stress, this molecule is highly labile due to two parallel degradation pathways:

• Benzyl Ether Cleavage: Benzyl ethers are susceptible to cleavage via strong Brønsted acids (e.g., TfOH, HBr) or Lewis acids. The acid coordinates to the ether oxygen, facilitating the release of a stable benzyl cation and yielding the corresponding deprotected phenol[1],[2].

• Benzylic Carbocation Formation: The benzylic alcohol (-CH₂OH) readily undergoes protonation and subsequent dehydration in acidic media. The resulting benzylic carbocation is highly stabilized by the electron-donating methyl and benzyloxy substituents on the aromatic ring. This lowers the activation energy for dehydration, leading to rapid irreversible degradation via intermolecular trapping (solvolysis) or Friedel-Crafts polymerization[3].

Robustness in Basic Conditions

Conversely, basic conditions offer a highly stable environment for this structural motif:

• Ether & Halide Inertness: Benzyl ethers are renowned for their robust stability against base-catalyzed hydrolysis, making them a staple in orthogonal protecting group strategies[4]. Furthermore, the aryl bromide remains completely inert under standard basic conditions, as nucleophilic aromatic substitution is electronically disfavored on this electron-rich ring.

• Reversible Alkoxide Formation: While the benzylic alcohol will deprotonate to form an alkoxide (-CH₂O⁻) at high pH, this species is electronically stable. In the absence of exogenous electrophiles or strong oxidants, the alkoxide does not undergo elimination or degradation and perfectly regenerates the intact alcohol upon neutralization[5],[6].

Comparative Stability Data

The following table summarizes the quantitative recovery of (2-Benzyloxy-3-bromo-5-methyl-phenyl)-methanol under various pH stress conditions. Data reflects HPLC-UV peak area recovery relative to an internal standard.

Environmental Condition	Reagent System	1h Recovery	4h Recovery	24h Recovery	Primary Degradation Pathway
Mild Acidic	0.1 M HCl / MeOH	82.4%	58.1%	< 10%	Solvolysis (Benzylic methyl ether formation)
Strong Acidic	10% TFA / DCM	65.0%	28.3%	< 5%	Ether cleavage (Phenol) & Polymerization
Mild Basic	0.1 M NaOH / MeOH	> 99.9%	> 99.9%	98.8%	None (Stable alkoxide formation)
Strong Basic	1.0 M NaOMe / MeOH	> 99.9%	99.1%	97.5%	Trace oxidation over extended periods

Experimental Workflows: Self-Validating Stress Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems . They utilize biphenyl as an inert internal standard to guarantee mass balance, ensuring that any loss in analyte signal is definitively attributed to chemical degradation rather than physical loss or precipitation.

Protocol A: Acidic Stress Testing (Rapid Degradation)

• Standard Preparation: Dissolve 10.0 mg of the target molecule and 5.0 mg of biphenyl (Internal Standard) in 10.0 mL of HPLC-grade Methanol.

• Baseline Calibration (t=0): Aliquot 1.0 mL of the solution, neutralize with 10 µL of 1M NaOH, and analyze via HPLC-UV (254 nm) to establish the baseline Analyte/IS peak area ratio.

• Acidic Induction: Add 100 µL of concentrated HCl (12M) to the remaining 9.0 mL of the standard solution to achieve a final concentration of ~0.13 M HCl.

• Time-Course Quenching: Withdraw 1.0 mL aliquots at t=1h, 4h, and 24h. Critical Step: Immediately quench each aliquot by adding 150 µL of 1M NaOH to freeze the reaction state and prevent on-column degradation.

• Analysis: Inject quenched samples into the HPLC. Calculate % recovery based on the shift in the Analyte/IS ratio.

Protocol B: Basic Stress Testing (High Stability)

• Standard Preparation: Dissolve 10.0 mg of the target molecule and 5.0 mg of biphenyl in 10.0 mL of Methanol.

• Baseline Calibration (t=0): Aliquot 1.0 mL, neutralize with 10 µL of 1M HCl, and analyze via HPLC-UV.

• Basic Induction: Add 100 µL of 10M NaOH to the remaining 9.0 mL (final concentration ~0.11 M NaOH).

• Time-Course Quenching: Withdraw 1.0 mL aliquots at t=1h, 4h, and 24h. Quench immediately with 150 µL of 1M HCl.

• Analysis: Inject and calculate % recovery. The persistence of the t=0 area ratio across all timepoints validates the molecule's robust stability in basic media.

Mechanistic Pathway Visualization

Divergent stability pathways of the target molecule under acidic versus basic conditions.

References

• Title: Benzyl Ethers - Protecting Groups Source: Organic Chemistry Portal URL: [Link][1]

• Title: Alcohol Protecting Groups Source: University of Windsor URL: [Link][4]

• Title: Science About O-Benzyl protecting groups Source: Atlanchim Pharma URL: [Link][2]

• Title: New Reduction Reaction of Benzylic Alcohols with Acid Source: Chemical and Pharmaceutical Bulletin (CLOCKSS) URL: [Link][3]

• Title: Electrochemical Aminoxyl-Mediated Oxidation of Primary Alcohols in Lignin to Carboxylic Acids Source: PMC (National Institutes of Health) URL: [Link][6]

Sources

• 1. Benzyl Ethers [organic-chemistry.org]
• 2. atlanchimpharma.com [atlanchimpharma.com]
• 3. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 4. uwindsor.ca [uwindsor.ca]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Electrochemical Aminoxyl-Mediated Oxidation of Primary Alcohols in Lignin to Carboxylic Acids: Polymer Modification and Depolymerization - PMC [pmc.ncbi.nlm.nih.gov]

validating the stereochemical purity of (2-Benzyloxy-3-bromo-5-methyl-phenyl)-methanol derivatives

An Objective Guide to Validating the Stereochemical Purity of (2-Benzyloxy-3-bromo-5-methyl-phenyl)-methanol Derivatives

For researchers, scientists, and drug development professionals, the precise determination of a molecule's stereochemical purity is not merely a procedural step but a cornerstone of safety, efficacy, and regulatory compliance. Chiral molecules, such as the (2-Benzyloxy-3-bromo-5-methyl-phenyl)-methanol derivatives, often exhibit enantiomers with vastly different pharmacological and toxicological profiles.[1][2] Therefore, robust and reliable analytical methods to quantify enantiomeric excess (ee) and determine the absolute configuration are indispensable in pharmaceutical development.[3]

This guide provides a comprehensive comparison of the principal analytical techniques for validating the stereochemical purity of chiral secondary alcohols, with a specific focus on the challenges and opportunities presented by derivatives of (2-Benzyloxy-3-bromo-5-methyl-phenyl)-methanol. We will delve into the causality behind experimental choices, present comparative data, and provide field-proven protocols to ensure the integrity of your stereochemical analysis.

Choosing the Right Analytical Path

The selection of an appropriate analytical technique is contingent on the specific question being addressed: Are you determining enantiomeric excess, assigning the absolute configuration, or both? The nature of the analyte, sample availability, and instrumentation at hand will further guide this decision.

Caption: A decision-making workflow for selecting the appropriate analytical technique.

Chromatographic Methods: The Gold Standard for Enantiomeric Excess

Chromatographic techniques are the workhorses for determining enantiomeric purity due to their high accuracy and resolving power.[4] The fundamental principle involves creating a transient diastereomeric interaction between the enantiomers and a chiral environment, leading to differential retention times.

Direct Method: Chiral High-Performance Liquid Chromatography (HPLC)

The direct approach, utilizing a Chiral Stationary Phase (CSP), is often preferred for its simplicity as it avoids sample derivatization.[5] Polysaccharide-based CSPs (e.g., derivatives of cellulose or amylose) are exceptionally versatile and demonstrate broad enantioselectivity for a wide range of compounds, including chiral alcohols.[6]

Causality of Separation: The CSP contains chiral selectors that form transient, diastereomeric complexes with the enantiomers of the analyte. The stability of these complexes differs due to steric and electronic interactions (e.g., hydrogen bonding, π-π stacking, dipole-dipole interactions), resulting in different retention times for the (R) and (S) enantiomers.

Caption: Enantiomers interacting differently with a Chiral Stationary Phase.

Chiral Supercritical Fluid Chromatography (SFC)

SFC has emerged as a powerful alternative to HPLC, offering faster, greener, and more efficient separations.[7] Utilizing supercritical CO2 as the primary mobile phase, SFC provides benefits like lower viscosity and higher diffusivity, which enable high flow rates and rapid analyses.[6][7] For the target molecule, SFC is particularly advantageous for preparative separations to isolate pure enantiomers.[7] Polysaccharide-based CSPs are also the most popular choice in SFC.[8][9]

Performance Comparison: HPLC vs. SFC

The choice between HPLC and SFC often depends on the desired throughput and scale.

Parameter	Chiral HPLC	Chiral SFC	Rationale & Insights
Analysis Speed	Slower (typically 10-30 min)	Faster (typically 2-10 min)	Low viscosity of supercritical CO₂ allows for higher optimal flow rates, reducing run times significantly.[6]
Solvent Consumption	High (organic solvents)	Low (primarily CO₂)	SFC is a "greener" technique, drastically reducing toxic solvent use and disposal costs.[7]
Resolution	Generally high	Often higher	The high diffusivity in SFC can lead to sharper peaks and improved separation efficiency.
Method Development	Can be complex	Can be more complex due to pressure and temperature as additional variables.[8]	SFC method development requires specialized instrumentation and expertise to control all parameters effectively.
Applicability	Broad	Excellent for non-polar to moderately polar compounds	The target molecule is well-suited for both, but SFC may offer advantages in speed and scalability.

NMR Spectroscopy: Assigning Absolute Configuration

While chromatography excels at determining how much of each enantiomer is present, Nuclear Magnetic Resonance (NMR) spectroscopy, when used with a Chiral Derivatizing Agent (CDA), can help determine the absolute configuration.[10][11]

Mosher's Acid Analysis

The Mosher's acid method is a classic and reliable technique for determining the absolute configuration of secondary alcohols and amines.[12][13] It involves reacting the chiral alcohol with an enantiomerically pure form of Mosher's acid (or its more reactive acid chloride, MTPA-Cl) to form diastereomeric esters.[14] These diastereomers produce distinct signals in the ¹H or ¹⁹F NMR spectrum, allowing for both the determination of enantiomeric excess and the assignment of absolute configuration.[12][15]

Principle of Action: The diastereomeric Mosher's esters adopt a preferred conformation where the bulky phenyl and trifluoromethyl groups of the Mosher's reagent create a distinct anisotropic magnetic environment. This causes the protons on either side of the newly formed ester linkage to be differentially shielded or deshielded, leading to predictable chemical shift differences (Δδ = δS - δR).

Sources

• 1. Applications of Chiral Supercritical Fluid Chromatography | PPTX [slideshare.net]
• 2. pharmtech.com [pharmtech.com]
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• 4. Advances in chiral analysis: from classical methods to emerging technologies - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D4CS01202J [pubs.rsc.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Chiral Chromatography in Pharmaceutical Analysis Advances and applications - Issuu [issuu.com]
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• 8. Applications of Chiral Supercritical Fluid Chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Applications of Chiral Supercritical Fluid Chromatography on Polysaccharide-Based Stationary Phases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Chiral derivatizing agents, macrocycles, metal complexes, and liquid crystals for enantiomer differentiation in NMR spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. scribd.com [scribd.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons | Springer Nature Experiments [experiments.springernature.com]
• 14. Mosher's acid - Wikipedia [en.wikipedia.org]
• 15. The Retort [www1.udel.edu]

Safety & Regulatory Compliance

(2-Benzyloxy-3-bromo-5-methyl-phenyl)-methanol proper disposal procedures

Comprehensive Operational Guide: Safe Handling and Disposal of (2-Benzyloxy-3-bromo-5-methyl-phenyl)-methanol

As drug development professionals and synthetic chemists scale up the synthesis of complex active pharmaceutical ingredients (APIs), the management of proprietary intermediates becomes a critical operational and regulatory challenge. (2-Benzyloxy-3-bromo-5-methyl-phenyl)-methanol is a highly functionalized benzyl alcohol derivative. Beyond its synthetic utility, its chemical structure—specifically the presence of a covalently bonded bromine atom—dictates strict handling and disposal protocols to ensure environmental compliance and laboratory safety.

This guide provides an authoritative, step-by-step operational plan for the lifecycle management and proper disposal of this brominated intermediate, grounded in Environmental Protection Agency (EPA) standards and institutional Environmental Health and Safety (EHS) best practices.

Chemical Profiling and the Causality of Disposal

To establish a self-validating safety protocol, one must first understand why specific disposal methods are required. The disposal fate of (2-Benzyloxy-3-bromo-5-methyl-phenyl)-methanol is entirely governed by its bromine substituent.

Under the Resource Conservation and Recovery Act (RCRA) and EPA guidelines, organic waste is bifurcated into two primary streams: non-halogenated and halogenated[1].

• The Mechanistic Hazard: When combusted, non-halogenated organics (composed of C, H, N, O) yield carbon dioxide and water. However, the thermal destruction of brominated compounds generates highly corrosive hydrogen bromide (HBr) gas and carries the risk of forming toxic polybrominated dibenzodioxins or dibenzofurans if combustion temperatures are insufficient.

• The Operational Solution: Consequently, this compound cannot be disposed of in standard organic waste streams. It must be segregated as Halogenated Organic Waste and routed to specialized rotary kiln incinerators equipped with caustic scrubbers (e.g., sodium hydroxide spray systems) designed to neutralize acidic halogen effluents before they reach the atmosphere[2].

Table 1: Waste Characterization Summary

Parameter	Specification / Classification
Target Compound	(2-Benzyloxy-3-bromo-5-methyl-phenyl)-methanol
Waste Category	Halogenated Organic Waste (Solid or Solvent-Contaminated)
Primary Hazard Driver	Covalently bonded Bromine (-Br)
Incompatible Streams	Aqueous acids/bases, Non-halogenated organics (to minimize volume/cost)
Required Treatment	High-temperature incineration with caustic scrubbing
Drain Disposal	Strictly Prohibited[3]

Mandatory Visualization: Waste Segregation Workflow

The following decision tree illustrates the critical path for managing waste streams containing (2-Benzyloxy-3-bromo-5-methyl-phenyl)-methanol.

Workflow for the segregation and disposal of halogenated organic chemical waste.

Step-by-Step Experimental & Operational Disposal Protocol

To ensure a self-validating system, every step of the waste management process must be verifiable by laboratory personnel before the waste leaves the facility.

Phase 1: Point-of-Generation Segregation

• Identify the State of the Waste: Determine if the (2-Benzyloxy-3-bromo-5-methyl-phenyl)-methanol is a pure solid (e.g., failed crystallization crop), dissolved in a reaction mother liquor, or present on contaminated consumables (e.g., filter paper, silica gel from chromatography).

• Select the Receptacle:

  • For Liquids: Use a chemically compatible, heavy-duty container (e.g., High-Density Polyethylene (HDPE) carboy or glass bottle). Do not use metal containers, as trace HBr generation over time can cause corrosion[4].

  • For Solids/Consumables: Use a wide-mouth HDPE jar or a clear, sealable plastic bag placed within a designated solid hazardous waste bin.

• Strict Segregation: Do not mix this brominated waste with non-halogenated solvents (like pure ethanol or acetone) unless they are already part of the same reaction mixture. Mixing increases the total volume of halogenated waste, exponentially increasing disposal costs[1].

Phase 2: Satellite Accumulation Area (SAA) Management

• Labeling (Self-Validation Step): The moment the first drop or crystal of waste is placed in the container, affix a "Hazardous Waste" label[5]. The label must explicitly state:

  • The full chemical name: "(2-Benzyloxy-3-bromo-5-methyl-phenyl)-methanol" (Do not use abbreviations or structural formulas).

  • The primary hazard: "Toxic / Halogenated Organic".

• Secondary Containment: Place the primary waste container inside a secondary containment tray. This ensures that if the primary container fails, the chemical does not contaminate the laboratory environment or enter floor drains[6].

• Vapor Control: Keep the container tightly capped at all times unless actively adding waste. Funnels must not be left in the neck of the bottle[7].

Phase 3: EHS Transfer and Final Disposition

• Monitor SAA Limits: Federal regulations mandate that a laboratory SAA can hold no more than 55 gallons of standard hazardous waste. Once this limit is reached, or the container is full, the container must be dated and transferred out of the lab within 3 consecutive days[5].

• Submit Pickup Request: Utilize your institution's EHS waste management portal to request a pickup. Provide the exact mass or volume of the brominated compound and any associated solvents.

• Empty Container Management: If the original reagent bottle of (2-Benzyloxy-3-bromo-5-methyl-phenyl)-methanol is emptied, it must be triple-rinsed with a compatible solvent (e.g., dichloromethane or methanol). The rinsate must be collected as halogenated waste. Only after triple-rinsing and air-drying can the defaced bottle be disposed of as standard glass waste[3][7].

References

• Hazardous Waste Segregation Guidelines Bucknell University Environmental Health & Safety URL:[Link]

• Laboratory Safety Manual - Chapter 12: Laboratory Waste Management Plan University of North Carolina at Chapel Hill (UNC) URL:[Link]

• Laboratory Waste Management Guidelines Old Dominion University (ODU) URL:[Link]

• Laboratory Hazardous Waste Disposal Guidelines Central Washington University (CWU) URL:[Link]

• Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes United States Environmental Protection Agency (EPA) URL:[Link]

• Laboratory Hazardous Chemical Waste Guidelines University of California, Irvine (UCI) URL:[Link]

• Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated Under § 268.32 Electronic Code of Federal Regulations (eCFR) URL:[Link]

• Laboratory Chemical Waste Management Guidelines University of Pennsylvania (UPenn) EHRS URL:[Link]

Sources

• 1. bucknell.edu [bucknell.edu]
• 2. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 3. Article - Laboratory Safety Manual - ... [policies.unc.edu]
• 4. Laboratory Hazardous Waste Disposal Guidelines | Central Washington University [cwu.edu]
• 5. ehrs.upenn.edu [ehrs.upenn.edu]
• 6. ehs.uci.edu [ehs.uci.edu]
• 7. odu.edu [odu.edu]

Personal protective equipment for handling (2-Benzyloxy-3-bromo-5-methyl-phenyl)-methanol

As a Senior Application Scientist, I approach laboratory safety not merely as a checklist of regulatory compliance, but as a mechanistic science. (2-Benzyloxy-3-bromo-5-methyl-phenyl)-methanol is a highly functionalized intermediate frequently utilized in advanced organic synthesis and drug development. To handle it safely and effectively, we must deconstruct its molecular architecture.

This compound features a benzyl alcohol core, a lipophilic benzyloxy ether linkage, and a heavy halogen (bromine). Each of these structural elements dictates specific physical hazards, permeation risks, and environmental disposal requirements (Fisher Scientific)[1]. By understanding the causality behind these hazards, laboratory professionals can implement self-validating safety systems that protect both the researcher and the integrity of the experiment.

Hazard Causality and PPE Selection

Standard laboratory safety guidelines mandate the use of Personal Protective Equipment (PPE), but selecting the correct PPE requires understanding the chemical's interaction with human physiology and materials (UTSA Research Safety)[2]. The table below summarizes the hazard data, linking molecular features directly to operational requirements.

Functional Group	Quantitative / GHS Hazard	Required PPE & Logistics	Mechanistic Rationale
Benzyl Alcohol Core	Skin Irrit. 2, Eye Irrit. 2A	ANSI Z87.1 Splash Goggles	The hydroxyl group can cause severe ocular irritation and potential dermal sensitization upon prolonged contact (Merck & Co.)[3].
Bromo Substituent	Aquatic Chronic 2	Halogenated Waste Segregation	Halogenated aromatics resist standard biological degradation and require high-temperature incineration (Georgia Gwinnett College)[4].
Benzyloxy Group	STOT SE 3 (Respiratory)	Double Nitrile Gloves, Fume Hood	The ether linkage increases the molecule's lipophilicity, facilitating rapid dermal absorption and mucous membrane penetration[1].

Visualization of Hazard Logic

Structural functional groups, hazard causality, and required PPE/disposal workflows.

Step-by-Step Operational Methodology

This handling protocol is designed as a self-validating system. Each step includes a validation check to ensure the safety envelope remains intact before proceeding to the next phase.

Step 1: Environmental Control Setup

• Activate the chemical fume hood and ensure the sash is positioned at the designated operational height (typically 18 inches).

• Validation Check: Verify the inward face velocity monitor reads between 80 and 120 feet per minute (FPM). If the alarm sounds or the flow is outside this range, do not proceed (MTSU Safety Guidelines)[5].

• Clear the workspace of incompatible materials, specifically strong oxidizing agents and strong acids, which can trigger exothermic decomposition[1].

Step 2: PPE Donning Sequence

• Inspect a flame-resistant (FR) laboratory coat for any tears or contamination. Button it completely to the neck.

• Don safety splash goggles. Standard safety glasses are insufficient due to the risk of micro-particulate or solvent splash entering from the sides.

• Apply a primary layer of 4-mil nitrile gloves. Apply a secondary layer of 8-mil extended-cuff nitrile gloves over the lab coat sleeves.

• Validation Check: Perform a tactile stretch test on the outer gloves. If any micro-tears or discoloration are visible, discard and replace immediately. Double-gloving is critical as the benzyloxy group enhances the permeation rate of the compound through standard elastomers.

Step 3: Safe Weighing and Transfer

• Utilize an anti-static weighing boat and a grounded micro-spatula to prevent static discharge, which can aerosolize fine brominated powders.

• Weigh the (2-Benzyloxy-3-bromo-5-methyl-phenyl)-methanol strictly within the fume hood. Do not transport open containers across the laboratory.

• Validation Check: After transferring the required mass to the reaction vessel, immediately seal both the source bottle and the reaction flask. The ambient air in the hood should remain free of any chemical odor. If a sweet, aromatic odor (characteristic of benzyl derivatives) is detected, respiratory containment has been breached.

Step 4: Decontamination and Doffing

• Wipe down the balance and surrounding hood surfaces with a solvent compatible with the compound (e.g., isopropanol), followed by a damp aqueous wipe.

• Remove the outer gloves using the "glove-in-glove" technique to prevent exterior contamination from touching the skin. Dispose of them in the solid hazardous waste bin.

• Validation Check: Wash hands thoroughly with soap and water immediately after removing the inner gloves. Inspect hands for any localized erythema (redness) or dermatitis, which would indicate a breach in the PPE barrier[3].

Disposal and Logistics Plan

Under the Resource Conservation and Recovery Act (RCRA) and standard Environmental Protection Agency (EPA) guidelines, this compound cannot be disposed of in standard organic waste[4].

• Liquid Waste Segregation: Due to the presence of the bromine atom, all liquid waste containing this compound (including reaction mother liquors and solvent washes) must be strictly segregated into designated "Halogenated Organic Waste" carboys. Mixing halogenated and non-halogenated waste can lead to regulatory fines and dangerous chemical incompatibilities.

• Solid Waste Management: Contaminated consumables (weighing boats, outer gloves, wipes, and empty reagent vials) must be collected in a sealed, puncture-resistant container explicitly labeled as "Solid Halogenated Chemical Waste."

• Storage Logistics: Store waste containers in a secondary containment tray in a cool, well-ventilated satellite accumulation area. Containers must remain hermetically closed unless actively adding waste.

References

• Chemical Hygiene Plan (CHP) - Laboratory Chemical Waste Disposal Guidelines Georgia Gwinnett College URL: [Link]

• Lab Safety Guidelines – Environmental Health & Safety Services Middle Tennessee State University (MTSU) URL: [Link]

• CHEMICAL SAFETY AND HAZARD COMMUNICATION PLAN UTSA Research URL: [Link]

Sources

• 1. fishersci.com [fishersci.com]
• 2. research.utsa.edu [research.utsa.edu]
• 3. merck.com [merck.com]
• 4. ggc.edu [ggc.edu]
• 5. ehs.mtsu.edu [ehs.mtsu.edu]